Penicillin G

• CAS: 113-98-4; 1538-09-6; 41372-02-5; 61-33-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Penicillin G

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the molecular mechanism of action of Penicillin G, a cornerstone of antibiotic therapy. It delves into the intricate interplay between the antibiotic and its bacterial targets, the experimental methodologies used to elucidate this mechanism, and the quantitative data that underpins our understanding.

Core Mechanism: Inhibition of Bacterial Cell Wall Synthesis

Penicillin G, a member of the β-lactam class of antibiotics, exerts its bactericidal effect by disrupting the synthesis of the bacterial cell wall, a structure essential for maintaining cell integrity and resisting osmotic pressure.[1][2][3] The primary molecular target of Penicillin G is a group of bacterial enzymes known as Penicillin-Binding Proteins (PBPs).[2][4]

The Target: Penicillin-Binding Proteins (PBPs)

PBPs are membrane-associated enzymes that catalyze the final steps of peptidoglycan biosynthesis.[5] Peptidoglycan, a complex polymer of sugars and amino acids, forms a mesh-like layer that provides structural rigidity to the bacterial cell wall.[5] PBPs are transpeptidases that are crucial for the cross-linking of peptide chains, a process that gives the peptidoglycan its strength.[4] Bacteria possess multiple PBPs, which can be broadly classified into high-molecular-weight (HMW) and low-molecular-weight (LMW) categories, each with distinct roles in cell wall synthesis and maintenance.[4]

The Interaction: Covalent Acylation of the PBP Active Site

The bactericidal activity of Penicillin G stems from its structural similarity to the D-alanyl-D-alanine moiety of the natural substrate of PBPs.[4] This mimicry allows Penicillin G to bind to the active site of the PBP. The highly reactive β-lactam ring of the penicillin molecule then opens and forms a stable, covalent acyl-enzyme intermediate with a serine residue in the PBP active site.[2][4] This acylation is effectively irreversible and inactivates the enzyme.[4]

The Consequence: Weakened Cell Wall and Bacterial Lysis

The inactivation of PBPs by Penicillin G prevents the cross-linking of the peptidoglycan chains.[6] This leads to the formation of a defective and weakened cell wall.[2] As the bacterium continues to grow and divide, the compromised cell wall is unable to withstand the high internal osmotic pressure, resulting in cell lysis and death.[2]

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Caption: Mechanism of Penicillin G action.

Quantitative Data

The efficacy of Penicillin G is quantified through various metrics, including Minimum Inhibitory Concentrations (MICs) against different bacterial species and the binding affinities for specific PBPs.

Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antibiotic that prevents the visible growth of a microorganism in vitro.[7][8] It is a critical measure of an antibiotic's potency.

Bacterium	Penicillin G MIC Range (µg/mL)	Notes
Staphylococcus aureus	0.06 - >128	MIC values can vary significantly depending on the strain's production of β-lactamase. For susceptible strains, MICs are typically low, while resistant strains exhibit high MICs.[9][10][11]
Streptococcus pneumoniae	≤0.06 - ≥8	Susceptibility breakpoints for S. pneumoniae depend on the site of infection (meningeal vs. non-meningeal) and the route of administration (oral vs. intravenous).[12][13][14][15]
Escherichia coli	16 - >128	As a Gram-negative bacterium, E. coli is generally less susceptible to Penicillin G due to the protective outer membrane, which can impair drug penetration.[16][17][18]
Pseudomonas aeruginosa	>128	P. aeruginosa is intrinsically resistant to Penicillin G due to a combination of factors including low outer membrane permeability and the production of β-lactamases.

Binding Affinity to Penicillin-Binding Proteins (PBPs)

The affinity of Penicillin G for different PBPs can be expressed as the 50% inhibitory concentration (IC50) or through kinetic constants such as kinact/KI, which represents the efficiency of enzyme inactivation.

PBP Target (Bacterium)	IC50 (µM)	kinact/KI (M-1s-1)	Notes
PBP2x (Streptococcus pneumoniae)	7.9 nM - 22 µM	200,000 - 232,000	PBP2x is a primary target of Penicillin G in S. pneumoniae. Alterations in this PBP are a major mechanism of resistance. The wide range of reported IC50 values reflects different experimental methodologies.[19][20][21]
PBP2 (Staphylococcus aureus)	-	-	In methicillin-resistant S. aureus (MRSA), the acquisition of the mecA gene leads to the production of PBP2a, which has a very low affinity for β-lactam antibiotics, conferring broad resistance. Kinetic data for Penicillin G binding to specific S. aureus PBPs is less commonly reported than for MRSA and PBP2a.
Various PBPs (Escherichia coli)	Varies	-	Penicillin G shows concentration-dependent selectivity for different PBPs in E. coli, with PBP4, PBP7, and PBP8 being notable targets.[22]

Experimental Protocols

The mechanism of action of Penicillin G has been elucidated through a variety of in vitro experiments. The following are detailed protocols for key assays.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antibiotic that inhibits the visible growth of a bacterium in a liquid growth medium.[23][24][25]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Penicillin G stock solution of known concentration

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or broth for dilutions

• Incubator (35-37°C)

Procedure:

• Preparation of Antibiotic Dilutions:

  • Dispense 50 µL of sterile MHB into wells 2 through 12 of a single row of a 96-well plate.

  • Add 100 µL of the working Penicillin G solution to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and then transferring 50 µL from well 2 to well 3, and so on, down to well 10.

  • Discard 50 µL from well 10. Well 11 serves as a growth control (no antibiotic), and well 12 serves as a sterility control (no bacteria).[26]

• Inoculum Preparation:

  • Prepare a bacterial suspension from a fresh culture in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation:

  • Inoculate wells 1 through 11 with 50 µL of the standardized bacterial suspension. Do not inoculate well 12.

• Incubation:

  • Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of Penicillin G at which there is no visible growth (turbidity) in the well.

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Caption: Workflow for MIC determination.

Radiolabeled Penicillin-Binding Assay

This assay is used to identify and characterize PBPs based on their ability to covalently bind to radiolabeled penicillin.

Materials:

• Bacterial cell membranes

• Radiolabeled Penicillin G (e.g., [³H]benzylpenicillin)

• Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) apparatus

• Fluorography reagents

• Scintillation counter

Procedure:

• Membrane Preparation: Isolate bacterial membranes containing PBPs from a culture of the target bacterium.

• Binding Reaction: Incubate the bacterial membranes with radiolabeled Penicillin G for a specific time to allow for covalent binding to the PBPs.

• Competition Assay (Optional): To determine the affinity of non-radiolabeled β-lactams, pre-incubate the membranes with varying concentrations of the competitor antibiotic before adding the radiolabeled Penicillin G.

• SDS-PAGE: Solubilize the membrane proteins and separate them by size using SDS-PAGE.

• Fluorography: Treat the gel with fluorography reagents to enhance the radioactive signal.

• Detection: Expose the gel to X-ray film to visualize the radiolabeled PBP bands.

• Quantification: Excise the PBP bands from the gel and quantify the amount of bound radiolabel using a scintillation counter to determine the relative binding affinity.

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Caption: Radiolabeled PBP binding assay workflow.

In Vitro Peptidoglycan Synthesis Assay

This assay measures the enzymatic activity of PBPs by monitoring the synthesis of peptidoglycan from its precursors in a cell-free system.[1][27][28]

Materials:

• Purified PBPs or bacterial membrane preparations

• Lipid II substrate (the immediate precursor for peptidoglycan polymerization)

• Radiolabeled precursor (e.g., UDP-N-acetylglucosamine) for the synthesis of radiolabeled Lipid II

• Reaction buffer

• Method for separating and quantifying the polymerized peptidoglycan product (e.g., high-pressure liquid chromatography [HPLC] followed by scintillation counting)

Procedure:

• Reaction Setup: In a reaction tube, combine the purified PBPs or membrane preparation with the Lipid II substrate in the appropriate reaction buffer.

• Initiate Reaction: Start the reaction by incubating the mixture at the optimal temperature for PBP activity (e.g., 37°C).

• Inhibition Assay: To test the inhibitory effect of Penicillin G, pre-incubate the PBPs with varying concentrations of the antibiotic before adding the Lipid II substrate.

• Stop Reaction: After a defined time, stop the reaction (e.g., by boiling or adding a denaturing agent).

• Product Analysis: Separate the polymerized peptidoglycan product from the unreacted Lipid II substrate using HPLC.

• Quantification: Quantify the amount of radiolabeled peptidoglycan product using a flow-through scintillation counter to determine the rate of synthesis and the extent of inhibition by Penicillin G.[1][27]

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References

• 1. In Vitro Peptidoglycan Synthesis Assay with Lipid II Substrate | Springer Nature Experiments [experiments.springernature.com]
• 2. litfl.com [litfl.com]
• 3. benchchem.com [benchchem.com]
• 4. Penicillin-binding proteins - Wikipedia [en.wikipedia.org]
• 5. Penicillin-Binding Protein Imaging Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of penicillin binding to penicillin-binding proteins of Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bio.libretexts.org [bio.libretexts.org]
• 8. Virtual Labs [iitg.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Retrospective Analysis of Penicillin G Minimum Inhibitory Concentration for Gram-Positive Isolates of Non-Severe Clinical Mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijcmas.com [ijcmas.com]
• 12. Streptococcus pneumoniae | Johns Hopkins ABX Guide [hopkinsguides.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Antimicrobial Susceptibility/Resistance of Streptococcus Pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of Penicillin MICs for Streptococcus pneumoniae by Using a Two- or Three-Disk Diffusion Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Kinetic and mechanistic studies of penicillin-binding protein 2x from Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. kinact/KI Value Determination for Penicillin-Binding Proteins in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. journals.asm.org [journals.asm.org]
• 23. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 24. bmglabtech.com [bmglabtech.com]
• 25. microbe-investigations.com [microbe-investigations.com]
• 26. benchchem.com [benchchem.com]
• 27. In vitro peptidoglycan synthesis assay with lipid II substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. benchchem.com [benchchem.com]

The Dawn of a Medical Revolution: A Technical Guide to the Discovery and History of Penicillin G

An in-depth exploration for researchers, scientists, and drug development professionals into the seminal discovery, pioneering development, and profound impact of Penicillin G, the world's first antibiotic.

This technical guide provides a comprehensive overview of the history and scientific milestones in the journey of Penicillin G, from its serendipitous discovery to its large-scale production and clinical application. It is designed to offer researchers and professionals in the field of drug development a detailed understanding of the key experiments, quantitative data, and methodologies that underpinned this medical revolution.

The Serendipitous Discovery by Alexander Fleming

The story of penicillin began in September 1928 at St. Mary's Hospital in London, with the Scottish physician and microbiologist Alexander Fleming.[1][2] Upon returning from a holiday, Fleming observed that a petri dish containing a culture of Staphylococcus aureus had been accidentally contaminated by a mold, later identified as Penicillium notatum (now known as Penicillium rubens).[3][4][5] He noted a distinct zone of inhibition around the mold where the bacteria failed to grow.[4][6] This chance observation marked the discovery of a powerful antibacterial substance, which he named "penicillin".[2]

Fleming's initial research, published in the British Journal of Experimental Pathology in 1929, detailed his observations.[6] He found that a crude extract of the mold broth was effective against a range of Gram-positive bacteria, including streptococci, meningococci, and the diphtheria bacillus.[6] However, his attempts to isolate and purify the active substance were unsuccessful, and the therapeutic potential of his discovery remained largely unrealized for over a decade.[7]

Experimental Protocol: Fleming's Initial Observation and Culture

Fleming's discovery was an outcome of a chance event, but his subsequent investigations followed a systematic approach to culture the mold and observe its effects.

Objective: To cultivate the Penicillium mold and determine its inhibitory effect on bacterial growth.

Methodology:

• Isolation of the Mold: The original mold that contaminated the Staphylococcus plate was subcultured to obtain a pure strain.

• Culture Medium: The mold was grown on a suitable nutrient broth in culture flasks.

• Incubation: The cultures were incubated at room temperature for several days to allow for the growth of the mold and the diffusion of any secreted substances into the medium.

• Preparation of "Mold Juice": The broth was filtered to remove the fungal mycelium, resulting in a crude extract containing the antibacterial substance.

• Agar (B569324) Plate Assay:

  • Petri dishes containing nutrient agar were streaked with various bacteria.

  • A gutter was cut into the agar, and the "mold juice" was placed in it.

  • The plates were incubated, and the extent of bacterial growth inhibition around the gutter was observed.

The Oxford Team: From Laboratory Curiosity to Life-Saving Drug

It was not until the late 1930s that a team of scientists at the Sir William Dunn School of Pathology at the University of Oxford, led by Howard Florey and Ernst Chain, revisited Fleming's work.[8][9] Their systematic research transformed penicillin from a laboratory curiosity into a therapeutic agent.[6]

Purification and the First In Vivo Evidence

A major challenge was the purification and stabilization of penicillin from the crude mold culture filtrate. Norman Heatley, a biochemist in Florey's team, devised a counter-current extraction method to purify penicillin.

Experimental Protocol: Penicillin Purification (Heatley's Method)

Objective: To extract and purify penicillin from the fungal culture filtrate.

Methodology:

• Acidification and Extraction: The pH of the culture filtrate was lowered to 2, and the penicillin was extracted into an organic solvent like amyl acetate.

• Back-extraction into Aqueous Solution: The penicillin was then back-extracted into a small volume of water by adjusting the pH to 7.

• Repetition and Concentration: This process was repeated to concentrate the penicillin.

• Freeze-drying: The final aqueous solution was freeze-dried to obtain a stable, powdered form of penicillin.

In May 1940, the Oxford team conducted a pivotal experiment that provided the first in vivo evidence of penicillin's efficacy.

Experimental Protocol: Mouse Protection Test

Objective: To determine if purified penicillin could protect mice from a lethal bacterial infection.

Methodology:

• Infection: Eight mice were injected with a lethal dose of virulent Streptococcus.[7][8]

• Treatment: Four of the infected mice were then treated with injections of the purified penicillin.[7][8]

• Observation: The mice were observed over the next 24 hours.

• Results: The four untreated mice died, while the four mice that received penicillin survived, demonstrating its life-saving potential.[7][8]

Early Clinical Trials

The success of the mouse experiments paved the way for the first human trials. The first recipient of the Oxford penicillin was a 43-year-old policeman, Albert Alexander, in February 1941.[8][10] He had a severe staphylococcal and streptococcal infection.[3]

Table 1: Early Penicillin G Clinical Trial Case

Patient	Condition	Treatment	Outcome
Albert Alexander	Severe Staphylococcus and Streptococcus infection with abscesses	Initial intravenous infusion of 160 mg of penicillin, followed by further doses.[3]	Showed remarkable improvement within 24 hours.[3][10] However, the limited supply of penicillin ran out, and he relapsed and died on March 15, 1941.[3][11]

Despite this initial setback due to supply issues, subsequent patients were treated successfully, confirming penicillin's therapeutic value.[2]

The War Effort and the Dawn of Large-Scale Production

With the outbreak of World War II, the need for an effective antibacterial agent became a priority. The British government, however, lacked the resources for large-scale production. In 1941, Florey and Heatley traveled to the United States to seek assistance from American pharmaceutical companies.[12]

A crucial development was the discovery of a more productive strain of Penicillium, Penicillium chrysogenum, found on a moldy cantaloupe in Peoria, Illinois.[5] This strain, combined with the development of the deep-tank fermentation method, dramatically increased penicillin yields.[13]

Table 2: Improvements in Penicillin G Production Yield

Strain/Method	Penicillin Yield (units/mL)	Fold Increase (approx.)
Penicillium notatum (Fleming's original)	~2	1x
Penicillium chrysogenum NRRL 1951	250	125x
P. chrysogenum after UV mutation	900	450x
Further mutagenesis	2,500	1,250x
Modern industrial strains	50,000	25,000x

Unraveling the Structure: Dorothy Hodgkin and X-ray Crystallography

The chemical structure of penicillin remained a mystery for several years. In 1945, Dorothy Hodgkin and her team at Oxford successfully determined the molecular structure of penicillin using X-ray crystallography.[14][15] This was a landmark achievement in the field of structural biology and confirmed the presence of the crucial β-lactam ring, a key component of penicillin's antibacterial activity.[15]

Experimental Protocol: X-ray Crystallography of Penicillin

Objective: To determine the three-dimensional arrangement of atoms in a penicillin crystal.

Methodology:

• Crystallization: Purified penicillin salts (sodium, potassium, and rubidium) were crystallized to form a regular, repeating lattice structure.

• X-ray Diffraction: A beam of X-rays was directed at the penicillin crystal. The X-rays were diffracted by the electrons in the atoms of the crystal, producing a specific diffraction pattern.

• Data Collection: The diffraction pattern was recorded on photographic film.

• Patterson Synthesis: The intensities and positions of the spots in the diffraction pattern were used to create a Patterson map, which gives information about the vectors between atoms in the crystal.

• Electron Density Map and Model Building: Through complex mathematical calculations, the Patterson map was used to generate an electron density map. This map was then interpreted to build a three-dimensional model of the penicillin molecule.

Mechanism of Action and Antibacterial Spectrum

Penicillin G exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[16]

Signaling Pathway: Penicillin G Mechanism of Action

Penicillin G's inhibition of bacterial cell wall synthesis.

The antibacterial spectrum of Penicillin G is primarily directed against Gram-positive bacteria, although some Gram-negative cocci are also susceptible. Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium.

Experimental Protocol: Broth Microdilution for MIC Determination

Objective: To determine the MIC of Penicillin G against a specific bacterial strain.

Methodology:

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of Penicillin G is prepared in a 96-well microtiter plate containing Mueller-Hinton broth.[17]

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a turbidity equivalent to a 0.5 McFarland standard.[17]

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.[17]

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.[17]

• Interpretation: The MIC is recorded as the lowest concentration of Penicillin G that completely inhibits visible bacterial growth.[17]

Table 3: Antibacterial Spectrum of Penicillin G (Representative MIC Values)

Bacterium	Type	MIC (µg/mL)
Staphylococcus aureus (penicillin-susceptible)	Gram-positive cocci	≤0.12
Streptococcus pyogenes (Group A Strep)	Gram-positive cocci	≤0.12
Streptococcus pneumoniae (penicillin-susceptible)	Gram-positive cocci	≤0.06
Neisseria gonorrhoeae (penicillin-susceptible)	Gram-negative cocci	≤0.06
Corynebacterium diphtheriae	Gram-positive bacilli	0.002 - 0.38[18]
Bacillus anthracis	Gram-positive bacilli	11.5% of isolates showed resistance[19]
Clostridium perfringens	Gram-positive bacilli	MIC90 of 0.06[20]

Logical Relationships and Workflows

The discovery and development of penicillin G involved a series of interconnected events and experimental workflows.

Experimental Workflow: From Discovery to Clinical Application

The workflow from the initial discovery to the clinical use of penicillin.

Conclusion

The discovery and development of Penicillin G represent a paradigm shift in modern medicine, heralding the age of antibiotics and saving countless lives. This technical guide has provided a detailed overview of the key scientific discoveries, experimental protocols, and quantitative data that marked this journey. The collaborative efforts of scientists like Fleming, Florey, Chain, and Hodgkin, coupled with the industrial might of pharmaceutical companies during a time of global conflict, underscore the profound impact of scientific innovation on human health. The history of penicillin G continues to serve as a powerful example of the intricate process of drug discovery and development.

References

• 1. MICs of Selected Antibiotics for Bacillus anthracis, Bacillus cereus, Bacillus thuringiensis, and Bacillus mycoides from a Range of Clinical and Environmental Sources as Determined by the Etest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Penicillin - Wikipedia [en.wikipedia.org]
• 3. Albert Alexander (police officer) - Wikipedia [en.wikipedia.org]
• 4. Discovery of penicillin - Wikipedia [en.wikipedia.org]
• 5. The real story behind penicillin | PBS News [pbs.org]
• 6. acs.org [acs.org]
• 7. The Discovery of Penicillin—New Insights After More Than 75 Years of Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciencemuseum.org.uk [sciencemuseum.org.uk]
• 9. Florey and Chain Develop Penicillin as an Antibiotic | Research Starters | EBSCO Research [ebsco.com]
• 10. hekint.org [hekint.org]
• 11. ox.ac.uk [ox.ac.uk]
• 12. Penicillin’s Discovery and Antibiotic Resistance: Lessons for the Future? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Proteomics Shows New Faces for the Old Penicillin Producer Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Crystal-Clear Penicillin, 1945 | The Scientist [the-scientist.com]
• 15. Modelling the Structure of Penicillin – Back From The Dead [mhs.ox.ac.uk]
• 16. Discovery and Impact of Penicillin | PDF | Penicillin | Drugs [scribd.com]
• 17. benchchem.com [benchchem.com]
• 18. scielo.br [scielo.br]
• 19. journals.asm.org [journals.asm.org]
• 20. tm.mahidol.ac.th [tm.mahidol.ac.th]

chemical structure and properties of penicillin G

An In-depth Technical Guide to the Chemical Structure and Properties of Penicillin G

This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and mechanism of action of Penicillin G (Benzylpenicillin). It is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and visualizations to support advanced research and development.

Chemical Structure and Identification

Penicillin G, also known as Benzylpenicillin, is a narrow-spectrum β-lactam antibiotic derived from Penicillium molds.[1] Its core structure is the penam (B1241934) skeleton, which consists of a four-membered β-lactam ring fused to a five-membered thiazolidine (B150603) ring.[1] This strained ring system is crucial for its antibacterial activity.[1] The side chain attached to the β-lactam ring is a phenylacetamido group, which defines it as Penicillin G.[2]

IUPAC Name: (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.[2][3]

Synonyms: Benzylpenicillin, Penicillin G (PenG), BENPEN.[2][3][4][5]

Caption: Logical relationship of Penicillin G's core chemical components.

Physicochemical Properties

The physical and chemical properties of Penicillin G are critical for its formulation, stability, and pharmacokinetic profile. It is typically used as a sodium or potassium salt to improve its solubility in aqueous solutions.[3][6]

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₈N₂O₄S	[2][4][7]
Molecular Weight	334.39 g/mol	[2][4][6][7]
Appearance	Amorphous white powder	[2][6]
Melting Point	214-217 °C (with decomposition)	[2][6]
Water Solubility	Slightly soluble (0.285 mg/mL)	[2][4]
LogP (Octanol/Water)	1.83	[8]
Stability	Maximum stability in solution at pH 6.8.[9] Susceptible to acid-catalyzed hydrolysis.[5]	[5][9]

Mechanism of Action

Penicillin G exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[10] This process is highly specific to bacteria, as mammalian cells lack a cell wall.[11]

• Target Binding : Penicillin G's structure mimics the D-alanyl-D-alanine terminal of the peptidoglycan precursor strands.[12] This allows it to bind to the active site of bacterial enzymes known as Penicillin-Binding Proteins (PBPs), which are primarily DD-transpeptidases.[1][11]

• Enzyme Inhibition : Upon binding, the highly reactive β-lactam ring opens and forms a stable, covalent acyl-enzyme complex with a serine residue in the PBP active site.[4] This reaction is effectively irreversible and inactivates the enzyme.[4][12]

• Inhibition of Cross-linking : The primary function of PBPs is to catalyze the final transpeptidation step in peptidoglycan synthesis, which creates the cross-links that give the cell wall its structural integrity.[1][11] Inactivation of PBPs prevents this cross-linking.[11]

• Cell Lysis : Without a properly cross-linked peptidoglycan mesh, the bacterial cell wall is severely weakened and cannot withstand the high internal osmotic pressure.[1][12] This leads to cell lysis and death, particularly in actively growing bacteria.[12]

Penicillin G is most effective against Gram-positive bacteria, which have a thick, exposed peptidoglycan layer.[11] Its access to PBPs in Gram-negative bacteria is hindered by their outer membrane.[11]

Caption: Signaling pathway of bacterial cell wall synthesis and its inhibition by Penicillin G.

Key Experimental Protocols

Standardized methodologies are essential for characterizing the purity, potency, and stability of Penicillin G.

Purity and Assay: High-Performance Liquid Chromatography (HPLC)

A common method for determining the purity and concentration of Penicillin G is reversed-phase HPLC with UV detection.[13][14]

Principle: This technique separates Penicillin G from impurities and degradation products based on its polarity. Quantification is achieved by comparing the chromatographic peak area to that of a reference standard.

General Methodology:

• Standard & Sample Preparation:

  • A standard solution is prepared by accurately weighing and dissolving Penicillin G reference standard in a suitable solvent (e.g., water) to a known concentration.[13]

  • The assay sample is similarly prepared to an approximate concentration.[13] For complex matrices like biological tissues, a liquid-liquid or solid-phase extraction is required to isolate the analyte.[15][16]

• Chromatographic System:

  • Column: A reversed-phase C18 column is typically used.[14][17]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.01M monobasic potassium phosphate) and an organic modifier (e.g., methanol (B129727) or acetonitrile) is employed.[13][14]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[13]

• Detection:

  • A UV detector is set to a wavelength where Penicillin G has significant absorbance, such as 220 nm.[13]

• Analysis:

  • Equal volumes of the standard and sample solutions are injected into the chromatograph.

  • The purity and concentration of Penicillin G in the sample are calculated by comparing the area of its corresponding peak to the peak area from the known standard.

Potency: Minimum Inhibitory Concentration (MIC) Assay

The biological potency of Penicillin G against a specific bacterium is determined by finding its Minimum Inhibitory Concentration (MIC), most commonly via the broth microdilution method.[12][18]

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a defined incubation period.[19]

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Methodology:

• Preparation of Antibiotic Dilutions: Two-fold serial dilutions of Penicillin G are prepared across the wells of a 96-well microtiter plate using a sterile growth medium like cation-adjusted Mueller-Hinton Broth.[12] This creates a gradient of antibiotic concentrations.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a specific cell density (e.g., 5 x 10⁵ CFU/mL).

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. A positive control (broth and bacteria, no antibiotic) and a negative control (broth only) are included.

• Incubation: The plate is incubated under conditions suitable for bacterial growth, typically for 18-24 hours at 35-37°C.[20]

• Result Interpretation: After incubation, the plate is visually inspected. The MIC is recorded as the lowest concentration of Penicillin G in a well that shows no visible turbidity, indicating the inhibition of bacterial growth.[21]

References

• 1. Penicillin - Wikipedia [en.wikipedia.org]
• 2. Penicillin G | C16H18N2O4S | CID 5904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzylpenicillin - Wikipedia [en.wikipedia.org]
• 4. PDB-101: Global Health: Antimicrobial Resistance: undefined: Penicillin G [pdb101.rcsb.org]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Penicillin G [drugfuture.com]
• 7. GSRS [precision.fda.gov]
• 8. penicillin G [stenutz.eu]
• 9. publications.ashp.org [publications.ashp.org]
• 10. What is the mechanism of Penicillin G Sodium? [synapse.patsnap.com]
• 11. news-medical.net [news-medical.net]
• 12. benchchem.com [benchchem.com]
• 13. lcms.cz [lcms.cz]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. fsis.usda.gov [fsis.usda.gov]
• 17. Development and validation of an HPLC method for the determination of penicillin antibiotics residues in bovine muscle according to the European Union Decision 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Retrospective Analysis of Penicillin G Minimum Inhibitory Concentration for Gram-Positive Isolates of Non-Severe Clinical Mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. media.neliti.com [media.neliti.com]
• 21. bmglabtech.com [bmglabtech.com]

The Core of Antibiotic Production: An In-depth Technical Guide to the Biosynthesis of Benzylpenicillin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of benzylpenicillin, a cornerstone of antibiotic therapy. We will delve into the intricate enzymatic steps, the genetic basis of the pathway, and the cellular machinery that orchestrates the synthesis of this life-saving molecule in filamentous fungi, primarily Penicillium chrysogenum. This document is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into the quantitative aspects of the pathway, experimental protocols for its study, and visual representations of the key processes.

The Benzylpenicillin Biosynthesis Pathway: A Three-Act Enzymatic Symphony

The biosynthesis of benzylpenicillin is a fascinating example of non-ribosomal peptide synthesis, culminating in the formation of the characteristic β-lactam ring structure. The entire process can be dissected into three core enzymatic reactions, each catalyzed by a specific enzyme encoded within a conserved gene cluster.

The three key enzymes in this pathway are:

• δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine synthetase (ACVS)

• Isopenicillin N synthase (IPNS)

• Acyl-CoA:Isopenicillin N acyltransferase (IAT)

The journey begins in the cytosol with the assembly of a tripeptide precursor, which is then cyclized to form the initial penicillin scaffold. The final step, which occurs in the peroxisome, involves the exchange of a side chain to yield the final, biologically active benzylpenicillin molecule.

Act I: The Tripeptide Forge - δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine synthetase (ACVS)

The biosynthesis of benzylpenicillin is initiated by the monumental enzyme, δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine synthetase (ACVS). This large, multi-domain enzyme is a non-ribosomal peptide synthetase (NRPS) and is encoded by the pcbAB gene. ACVS orchestrates the condensation of three precursor amino acids: L-α-aminoadipic acid, L-cysteine, and L-valine, to form the linear tripeptide δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV). A key feature of this process is the epimerization of L-valine to its D-isoform within the tripeptide structure.

Act II: The Ring of Power - Isopenicillin N Synthase (IPNS)

The second act of this biosynthetic drama is catalyzed by isopenicillin N synthase (IPNS), encoded by the pcbC gene. This non-heme iron-dependent oxidase facilitates an oxidative cyclization of the linear ACV tripeptide. This remarkable reaction results in the formation of the bicyclic isopenicillin N, which contains the crucial four-membered β-lactam ring fused to a five-membered thiazolidine (B150603) ring. Isopenicillin N is the first intermediate in the pathway with antibiotic activity, albeit weak.

Act III: The Final Flourish - Acyl-CoA:Isopenicillin N Acyltransferase (IAT)

The final and diversifying step in the synthesis of benzylpenicillin is catalyzed by acyl-CoA:isopenicillin N acyltransferase (IAT), also known as isopenicillin N:acyl-CoA acyltransferase (AAT). This enzyme is encoded by the penDE gene. The reaction takes place within the peroxisomes. IAT facilitates the exchange of the L-α-aminoadipyl side chain of isopenicillin N for a phenylacetyl group, which is activated as phenylacetyl-CoA. This transacylation reaction yields the final product, benzylpenicillin (penicillin G). The enzyme exists as a proenzyme that undergoes autocatalytic cleavage to form an active αβ heterodimer.

Genetic Organization: A Clustered Architecture for Efficient Production

The genes encoding the three core enzymes of the penicillin biosynthesis pathway (pcbAB, pcbC, and penDE) are typically found organized in a conserved gene cluster in penicillin-producing fungi like Penicillium chrysogenum and Aspergillus nidulans. This clustering is believed to facilitate the coordinated regulation and expression of these genes, ensuring an efficient metabolic flux towards penicillin production. Industrial high-yielding strains of P. chrysogenum often exhibit multiple copies of this gene cluster, a testament to the importance of gene dosage in maximizing antibiotic output.

Quantitative Insights into the Benzylpenicillin Biosynthesis Pathway

A thorough understanding of the kinetics and optimal operating conditions of the biosynthetic enzymes is paramount for optimizing penicillin production. The following tables summarize the available quantitative data for the key enzymes from Penicillium chrysogenum.

Table 1: Kinetic Parameters of Benzylpenicillin Biosynthesis Enzymes

Enzyme	Substrate	Km	kcat	Source Organism
δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine synthetase (ACVS)	L-α-aminoadipic acid	45 µM	Not Reported	Penicillium chrysogenum
L-cysteine	80 µM	Not Reported	Penicillium chrysogenum
L-valine	80 µM	Not Reported	Penicillium chrysogenum
Isopenicillin N synthase (IPNS)	δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV)	0.13 mM (apparent)	Not Reported	Penicillium chrysogenum
Acyl-CoA:Isopenicillin N acyltransferase (IAT)	Isopenicillin N	Not Reported	Not Reported	Penicillium chrysogenum
Phenylacetyl-CoA	Not Reported	Not Reported	Penicillium chrysogenum

Table 2: Optimal Conditions for Benzylpenicillin Biosynthesis and Production

Parameter	Enzyme/Process	Optimal Value	Source Organism/Process
Temperature	Penicillin Production	25-27 °C	Penicillium chrysogenum Fermentation
pH	Isopenicillin N synthase (IPNS)	7.8	Penicillium chrysogenum
Acyl-CoA:Isopenicillin N acyltransferase (IAT)	8.0	Penicillium chrysogenum

Table 3: Benzylpenicillin Production Titers in Penicillium chrysogenum

Strain/Condition	Titer (g/L)	Fermentation Time	Reference
Wild-type isolates	1.20 - 1.92	Not Specified	[Citation for wild-type titers]
Industrial Strains	> 30	~200 hours	[General citation for industrial strains]

Experimental Protocols for Studying Benzylpenicillin Biosynthesis

This section provides detailed methodologies for key experiments cited in the study of the benzylpenicillin biosynthesis pathway.

Enzyme Assay Protocols

This assay measures the formation of the tripeptide ACV from its constituent amino acids.

Principle: The assay relies on the incorporation of a radiolabeled amino acid (e.g., [14C]-valine) into the ACV tripeptide, which is then separated by HPLC and quantified by scintillation counting.

Materials:

• Enzyme preparation (cell-free extract or purified ACVS)

• L-α-aminoadipic acid

• L-cysteine

• L-[14C]-valine (specific activity > 50 mCi/mmol)

• ATP

• MgCl2

• Dithiothreitol (DTT)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• Trichloroacetic acid (TCA)

• HPLC system with a suitable reverse-phase column (e.g., C18)

• Scintillation counter and scintillation cocktail

Procedure:

• Prepare a reaction mixture containing:

  • 100 mM Tris-HCl, pH 7.5

  • 10 mM MgCl2

  • 5 mM ATP

  • 2 mM DTT

  • 0.5 mM L-α-aminoadipic acid

  • 0.5 mM L-cysteine

  • 0.1 mM L-[14C]-valine

• Pre-incubate the reaction mixture at 25°C for 5 minutes.

• Initiate the reaction by adding the enzyme preparation.

• Incubate the reaction at 25°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding an equal volume of cold 10% (w/v) TCA.

• Centrifuge to precipitate proteins.

• Analyze the supernatant by reverse-phase HPLC to separate the radiolabeled ACV from unreacted [14C]-valine.

• Collect the fractions corresponding to the ACV peak and quantify the radioactivity using a scintillation counter.

• Calculate the enzyme activity based on the amount of [14C]-ACV formed per unit time per amount of enzyme.

This continuous assay measures the formation of isopenicillin N.

Principle: The formation of the β-lactam ring in isopenicillin N leads to an increase in absorbance at 235 nm.

Materials:

• Enzyme preparation (purified IPNS)

• δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV)

• FeSO4

• Ascorbic acid

• Dithiothreitol (DTT)

• Reaction buffer (e.g., 50 mM MOPS, pH 7.0)

• Spectrophotometer capable of measuring at 235 nm

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing:

  • 50 mM MOPS buffer, pH 7.0

  • 1 mM DTT

  • 0.1 mM FeSO4

  • 1 mM Ascorbic acid

  • A suitable concentration of ACV (e.g., 0.1-1 mM)

• Place the cuvette in the spectrophotometer and record the baseline absorbance at 235 nm.

• Initiate the reaction by adding the purified IPNS enzyme.

• Monitor the increase in absorbance at 235 nm over time.

• Calculate the initial rate of the reaction from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of isopenicillin N at 235 nm.

Purification Protocols

Note: ACVS is a large and relatively unstable enzyme. All steps should be performed at 4°C.

• Cell Lysis: Harvest P. chrysogenum mycelia and disrupt the cells by grinding with glass beads in a suitable extraction buffer containing protease inhibitors.

• Clarification: Centrifuge the crude extract at high speed to remove cell debris.

• Ammonium (B1175870) Sulfate (B86663) Precipitation: Fractionally precipitate the proteins from the supernatant using ammonium sulfate. ACVS typically precipitates between 30% and 50% saturation.

• Ion-Exchange Chromatography: Resuspend the ammonium sulfate pellet and apply it to an anion-exchange column (e.g., DEAE-Sepharose). Elute the bound proteins with a salt gradient.

• Gel Filtration Chromatography: Further purify the ACVS-containing fractions by size-exclusion chromatography on a gel filtration column (e.g., Sephacryl S-400).

• Hydrophobic Interaction Chromatography: As a final polishing step, apply the active fractions to a hydrophobic interaction column (e.g., Phenyl-Sepharose) and elute with a decreasing salt gradient.

• Purity Assessment: Analyze the purity of the final enzyme preparation by SDS-PAGE.

• Cell Lysis and Fractionation: Prepare a cell-free extract as described for ACVS. Since IAT is located in peroxisomes, a differential centrifugation step can be included to enrich for this organelle.

• Ammonium Sulfate Precipitation: Perform a fractional ammonium sulfate precipitation of the clarified extract.

• Ion-Exchange Chromatography: Purify the IAT-containing fraction using anion-exchange chromatography.

• Affinity Chromatography: Utilize a column with an immobilized ligand that has affinity for IAT, such as a substrate analog, for further purification.

• Gel Filtration Chromatography: Perform a final purification step using size-exclusion chromatography to obtain a homogenous enzyme preparation.

• Purity and Subunit Analysis: Analyze the purified IAT by SDS-PAGE to confirm its purity and observe the α and β subunits of the active heterodimer.

HPLC Analysis of Benzylpenicillin

This method is suitable for the quantification of benzylpenicillin in fermentation broths.

Principle: Reverse-phase high-performance liquid chromatography (HPLC) separates benzylpenicillin from other components in the sample, and its concentration is determined by UV detection.

Materials:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase: Acetonitrile (B52724) and an aqueous buffer (e.g., 20 mM sodium phosphate, pH 3.0)

• Benzylpenicillin standard

• Fermentation broth samples

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation:

  • Centrifuge the fermentation broth to remove fungal mycelia.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered sample with the mobile phase as needed to bring the benzylpenicillin concentration within the linear range of the standard curve.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile in an aqueous buffer is often used. For example, a linear gradient from 10% to 60% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 215 nm.

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a standard curve by injecting known concentrations of a benzylpenicillin standard.

  • Inject the prepared samples.

  • Quantify the benzylpenicillin concentration in the samples by comparing the peak area to the standard curve.

Visualizing the Pathway and Workflows

To provide a clearer understanding of the benzylpenicillin biosynthesis pathway and associated experimental workflows, the following diagrams have been generated using the Graphviz DOT language.

Caption: The biosynthesis pathway of benzylpenicillin, from precursor amino acids to the final antibiotic.

Caption: A typical workflow for the quantification of benzylpenicillin in a fermentation broth using HPLC.

Conclusion

The biosynthesis of benzylpenicillin is a testament to the intricate and efficient metabolic capabilities of microorganisms. A deep understanding of this pathway, from the genetic and enzymatic levels to the practical aspects of fermentation and analysis, is crucial for the continued improvement of penicillin production and the development of novel β-lactam antibiotics. This technical guide has provided a comprehensive resource for professionals in the field, summarizing key quantitative data, detailing essential experimental protocols, and offering clear visual representations of the core processes. As research continues to unravel the finer details of this remarkable biosynthetic pathway, the knowledge gained will undoubtedly pave the way for future innovations in antibiotic discovery and production.

Pharmacodynamics: The Effect of the Drug on the Body

An In-depth Technical Guide to Penicillin G: Pharmacokinetics and Pharmacodynamics

This technical guide provides a comprehensive overview of the pharmacokinetic and pharmacodynamic properties of penicillin G (benzylpenicillin). It is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and visual representations of key processes.

Pharmacodynamics describes the biochemical and physiological effects of a drug on microorganisms. For penicillin G, this involves its mechanism of action, spectrum of activity, and the ways bacteria develop resistance.

Mechanism of Action

Penicillin G is a bactericidal antibiotic that belongs to the β-lactam class. Its primary mode of action is the disruption of bacterial cell wall synthesis.[1][2][3] The structural integrity of the bacterial cell wall is maintained by peptidoglycan, a polymer of sugars and amino acids.[3][4] Penicillin G's action is specific to the final step of peptidoglycan synthesis, known as transpeptidation.[5] It achieves this by covalently binding to the active site of penicillin-binding proteins (PBPs), which are the bacterial enzymes responsible for cross-linking the peptidoglycan chains.[1][5][6] This irreversible inhibition halts cell wall construction, leading to a weakened wall that cannot withstand the internal osmotic pressure, ultimately resulting in cell lysis and death.[2][4][7] This action is most effective against actively growing and dividing bacteria.[5]

Caption: Inhibition of bacterial cell wall synthesis by Penicillin G.

Spectrum of Activity

Penicillin G is a narrow-spectrum antibiotic.[8] Its activity is primarily directed against:

• Gram-positive cocci: Including Streptococcus species (e.g., S. pneumoniae, Groups A, B, C, and G streptococci), and non-penicillinase-producing Staphylococcus.[1][5]

• Gram-negative cocci: Such as Neisseria meningitidis.[5][6]

• Gram-positive rods: Including Bacillus anthracis and Corynebacterium diphtheriae.[1]

• Anaerobes: Non-β-lactamase producing anaerobic organisms.[5]

• Spirochetes: Notably Treponema pallidum, the causative agent of syphilis.[5][6]

Mechanisms of Bacterial Resistance

Bacterial resistance to penicillin G is a significant clinical challenge. The primary mechanisms include:

• Enzymatic Degradation: Production of β-lactamase enzymes (penicillinases) that hydrolyze the β-lactam ring, inactivating the antibiotic.[5][7]

• Target Site Modification: Alterations in the structure of Penicillin-Binding Proteins (PBPs), which reduces the binding affinity of penicillin G.[5][7]

• Reduced Permeability: In Gram-negative bacteria, changes in the outer membrane porin proteins can restrict the entry of penicillin G to its PBP targets.[5][9]

• Efflux Pumps: Some Gram-negative bacteria utilize membrane pumps to actively transport penicillin G out of the cell.[5]

Caption: Four primary mechanisms of bacterial resistance to Penicillin G.

Quantitative Susceptibility Data

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. It is a key quantitative measure of susceptibility.

Table 1: Penicillin G Minimum Inhibitory Concentration (MIC) Breakpoints and Ranges for Selected Pathogens

Pathogen	Type	Susceptible (S) MIC (µg/mL)	Intermediate (I) MIC (µg/mL)	Resistant (R) MIC (µg/mL)	Typical MIC90 (µg/mL)
Staphylococcus spp.	Gram-positive cocci	≤0.12	-	≥0.25	1.0[10]
Streptococcus pneumoniae (non-meningitis)	Gram-positive cocci	≤2	4	≥8	-
Streptococcus pneumoniae (meningitis)	Gram-positive cocci	≤0.06	-	≥0.12	-
Streptococcus spp. (β-hemolytic group)	Gram-positive cocci	≤0.12	-	-	0.125 (S. agalactiae)[10]
Streptococcus spp. (viridans group)	Gram-positive cocci	≤0.12	0.25-2	≥4	-
Neisseria meningitidis	Gram-negative cocci	≤0.06	0.12-0.25	≥0.5	-
Bacillus anthracis	Gram-positive rod	≤0.12	-	≥0.25	-

Data compiled from FDA sources. Note that breakpoints can be updated.[9]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol outlines the standardized method for determining the MIC of penicillin G against a bacterial isolate.[3][11]

• Preparation of Antibiotic Dilutions:

  • A stock solution of penicillin G is prepared in a suitable solvent.

  • Two-fold serial dilutions of the stock solution are made in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).[3][12] This creates a gradient of decreasing antibiotic concentrations across the wells.

• Preparation of Bacterial Inoculum:

  • A pure culture of the test bacterium is grown on an agar (B569324) plate.

  • Several colonies are used to create a suspension in saline or broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).[3]

  • This suspension is further diluted in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[3][12]

• Inoculation and Incubation:

  • Each well containing the serially diluted antibiotic is inoculated with the standardized bacterial suspension.

  • Control wells are included: a growth control (broth and bacteria, no antibiotic) and a sterility control (broth only).

  • The microtiter plate is incubated at 35 ± 1 °C for 18-24 hours.[12]

• Determination of MIC:

  • Following incubation, the plate is examined visually for bacterial growth (turbidity).

  • The MIC is recorded as the lowest concentration of penicillin G at which there is no visible growth.[3]

Caption: Standard experimental workflow for MIC determination.

Pharmacokinetics: The Effect of the Body on the Drug

Pharmacokinetics describes the journey of a drug through the body, encompassing absorption, distribution, metabolism, and excretion (ADME).

Absorption

Aqueous penicillin G is acid-labile and largely destroyed by gastric acid, precluding effective oral administration.[4][13] Oral absorption is only about 15-30%.[1] Therefore, it must be administered parenterally (intravenously or intramuscularly) to achieve therapeutic concentrations.[6][13] To overcome its very short half-life, depot formulations were developed for intramuscular (IM) injection. These formulations use less soluble salts, such as procaine (B135) penicillin G and benzathine penicillin G, which form a reservoir at the injection site and slowly release the active drug over an extended period.[6][13][14] Benzathine penicillin G is absorbed more slowly and has a longer duration of action than the procaine salt.[14]

Distribution

Following administration, penicillin G distributes rapidly into the extracellular fluid of most tissues.[14][15] Distribution is enhanced in the presence of inflammation.[4] It penetrates poorly into the cerebrospinal fluid (CSF), eyes, and prostate in the absence of inflammation.[5][15] However, during meningeal inflammation, CSF concentrations can increase significantly.[15][16]

Metabolism

Penicillin G undergoes minimal hepatic metabolism.[4][13][17] A portion of the dose (approximately 16-30% of an IM dose) is metabolized to the inactive penicilloic acid, which is associated with penicillin's potential to cause allergic reactions.[1][13]

Excretion

The kidneys are the primary route of elimination for penicillin G.[13] It is excreted rapidly and efficiently, with 58-85% of a dose recovered in the urine.[15] This rapid clearance is due to two main renal processes:

• Glomerular Filtration (approx. 10%)[5]

• Active Tubular Secretion (approx. 90%)[5][13][15]

This extremely rapid excretion results in a very short elimination half-life for the aqueous form. Probenecid can be co-administered to competitively inhibit renal tubular secretion, thereby prolonging the half-life and increasing serum concentrations of penicillin G.[13][14][18]

Table 2: Key Pharmacokinetic Parameters of Aqueous Penicillin G in Adults with Normal Renal Function

Parameter	Value	Reference
Elimination Half-life (t½)	0.4–0.9 hours (approx. 30-60 min)	[1][5][6][13]
Volume of Distribution (Vd)	0.53–0.67 L/kg	[1][16]
Plasma Protein Binding	~60% (mainly albumin)	[1][4]
Total Clearance	~560 mL/min	[1]

| Primary Route of Elimination | Renal (Glomerular Filtration & Active Tubular Secretion) |[5][13] |

Pharmacokinetic/Pharmacodynamic (PK/PD) Integration

The integration of PK and PD data is crucial for optimizing dosing regimens to ensure efficacy and minimize resistance.

PK/PD Indices

Penicillin G is a time-dependent antibiotic.[19][20] Its bactericidal activity is not significantly enhanced by increasing the concentration far above the MIC. Instead, efficacy is most closely correlated with the cumulative time the free (unbound) drug concentration remains above the MIC of the target organism during the dosing interval.[19] The key PK/PD index for penicillin G is %fT > MIC (the percentage of the dosing interval that the free drug concentration is above the MIC).[21][22] For β-lactams, a %fT > MIC of 30% to 70% of the dosing interval is often targeted for maximal antibacterial effect.[19]

Post-Antibiotic Effect (PAE)

The post-antibiotic effect refers to the persistent suppression of bacterial growth after a brief exposure to an antibiotic.[23][24] In vitro studies have shown that penicillin G can induce a moderate PAE against certain bacteria like S. aureus.[23] However, the clinical significance and in vivo demonstration of this effect can be limited, suggesting that maintaining drug levels above the MIC throughout the dosing interval is critical for preventing bacterial regrowth, especially in serious infections.[24]

Caption: The relationship between PK and PD parameters for Penicillin G.

Conclusion

Penicillin G remains a vital antibiotic, characterized by its potent, time-dependent bactericidal activity against a narrow spectrum of susceptible organisms. Its pharmacokinetic profile is defined by poor oral bioavailability and extremely rapid renal excretion, necessitating parenteral administration and frequent dosing or the use of long-acting depot formulations. A thorough understanding of its PK/PD relationship, centered on the %fT > MIC index, is essential for designing effective dosing strategies that maximize clinical outcomes and mitigate the development of resistance.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Penicillins- Mechanism of action, Antimicrobial spectrum & Antibacterial resistance - | PPTX [slideshare.net]
• 3. benchchem.com [benchchem.com]
• 4. Penicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. litfl.com [litfl.com]
• 6. urology-textbook.com [urology-textbook.com]
• 7. What is the mechanism of Penicillin G Sodium? [synapse.patsnap.com]
• 8. youtube.com [youtube.com]
• 9. PDB-101: Global Health: Antimicrobial Resistance: undefined: Penicillin G Resistance [pdb101.rcsb.org]
• 10. Retrospective Analysis of Penicillin G Minimum Inhibitory Concentration for Gram-Positive Isolates of Non-Severe Clinical Mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Medical Pharmacology:  Antibacterial Drugs [pharmacology2000.com]
• 14. Penicillins - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 15. pfizermedical.com [pfizermedical.com]
• 16. drugs.com [drugs.com]
• 17. m.youtube.com [m.youtube.com]
• 18. boomer.org [boomer.org]
• 19. A Population Pharmacokinetic Modeling Approach Shows that Serum Penicillin G Concentrations Are Below Inhibitory Concentrations by Two Weeks after Benzathine Penicillin G Injection in the Majority of Young Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Description of Plasma Penicillin G Concentrations after Intramuscular Injection in Double-Muscled Cows to Optimize the Timing of Antibiotherapy for Caesarean Section - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pharmacokinetic/pharmacodynamic (PK/PD) indices of antibiotics predicted by a semimechanistic PKPD model: a step toward model-based dose optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Pharmacokinetic/Pharmacodynamic (PK/PD) Indices of Antibiotics Predicted by a Semimechanistic PKPD Model: a Step toward Model-Based Dose Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Postantibiotic effect of penicillin plus gentamicin versus Enterococcus faecalis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

different salts of penicillin G (sodium, potassium, procaine, benzathine)

Introduction

Penicillin G, a cornerstone of antibiotic therapy for decades, remains a critical tool in combating a range of bacterial infections. Its efficacy is delivered through various salt formulations, each possessing distinct physicochemical and pharmacokinetic properties that dictate its clinical application. This technical guide provides an in-depth analysis of the four principal salts of penicillin G: sodium, potassium, procaine (B135), and benzathine. Tailored for researchers, scientists, and drug development professionals, this document offers a comparative overview of their characteristics, supported by detailed experimental protocols and visual representations of key concepts to aid in formulation, development, and research endeavors.

Physicochemical Properties: A Comparative Analysis

The salt form of penicillin G significantly influences its physical and chemical characteristics, which in turn affect its stability, solubility, and formulation requirements. The sodium and potassium salts are highly water-soluble, lending themselves to parenteral administration for rapid therapeutic action. In contrast, the procaine and benzathine salts are sparingly soluble, a property ingeniously exploited to create long-acting depot injections.

A summary of the key physicochemical properties of the four penicillin G salts is presented in the table below.

Property	Penicillin G Sodium	Penicillin G Potassium	Penicillin G Procaine	Penicillin G Benzathine
Appearance	White to slightly yellow crystalline powder[1]	White crystalline powder[1]	White, crystalline powder	White, crystalline powder
Solubility in Water	50-100 mg/mL (freely soluble)[1][2]	100 mg/mL (freely soluble)[1][3]	Sparingly soluble (approx. 4 mg/mL)	Very slightly soluble[4]
pKa (Penicillin G)	~2.7	~2.7	~2.7	~2.7
Hygroscopicity	Hygroscopic[5]	Hygroscopic[1]	Non-hygroscopic	Non-hygroscopic
pH (in solution)	5.5 - 7.5 (10% solution)[1]	6.0 - 8.5 (reconstituted solution)[6]	5.0 - 7.5	5.0 - 7.0 (in suspension)[7]

Pharmacokinetics: Tailoring Treatment Through Salt Selection

The choice of penicillin G salt is primarily driven by the desired pharmacokinetic profile. The highly soluble sodium and potassium salts are rapidly absorbed and eliminated, making them suitable for treating acute, severe infections where high plasma concentrations are required. Conversely, the poorly soluble procaine and benzathine salts provide sustained, low-level concentrations of penicillin G, ideal for prolonged therapy and prophylaxis.

The following table provides a comparative summary of the key pharmacokinetic parameters for the different penicillin G salts.

Parameter	Penicillin G Sodium/Potassium	Penicillin G Procaine	Penicillin G Benzathine
Administration Route	Intravenous (IV), Intramuscular (IM)	Intramuscular (IM) only	Intramuscular (IM) only
Absorption	Rapid	Slow	Very Slow
Time to Peak Concentration (Tmax)	~15-30 minutes (IM)	1-4 hours	12-24 hours
Peak Serum Concentration (Cmax)	High	Moderate	Low
Elimination Half-life	~30 minutes	~12-24 hours	~14 days
Duration of Action	Short (4-6 hours)	Moderate (12-24 hours)	Long (up to 4 weeks)
Primary Route of Excretion	Renal (tubular secretion and glomerular filtration)	Renal	Renal
Plasma Protein Binding	~60%	~60%	~60%

Mechanism of Action: A Shared Pathway

Despite their differing pharmacokinetic profiles, all penicillin G salts share the same active moiety, benzylpenicillin, and thus the same mechanism of action. Penicillin G exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

Figure 1. Mechanism of action of Penicillin G.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification of Penicillin G

This protocol outlines a general method for the determination of penicillin G in pharmaceutical formulations.

Objective: To quantify the amount of penicillin G in a sample using a stability-indicating reversed-phase HPLC method with UV detection.

Materials and Reagents:

• Penicillin G reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Monobasic potassium phosphate (B84403)

• Orthophosphoric acid

• Water (HPLC grade)

• Sample containing penicillin G

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector

• C18 analytical column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Data acquisition and processing software

Chromatographic Conditions:

• Mobile Phase: A filtered and degassed mixture of a phosphate buffer (e.g., 20 mM potassium phosphate, pH adjusted to 3.0 with phosphoric acid) and acetonitrile (e.g., 70:30 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 225 nm

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Accurately weigh a suitable amount of penicillin G reference standard and dissolve it in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the expected concentration range of the sample.

• Sample Preparation: Dilute the sample containing penicillin G with the mobile phase to obtain a final concentration within the calibration range. For solid samples, accurately weigh the sample, dissolve it in the mobile phase, and sonicate if necessary to ensure complete dissolution. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Identify the penicillin G peak in the chromatograms based on its retention time compared to the standard. Calculate the concentration of penicillin G in the sample by comparing the peak area of the sample to the calibration curve generated from the standard solutions.

Figure 2. Experimental workflow for HPLC analysis.

Dissolution Testing of Benzathine Penicillin G Injectable Suspension

This protocol provides a general framework for the in vitro dissolution testing of long-acting benzathine penicillin G suspensions, based on USP General Chapter <711> Dissolution.

Objective: To determine the in vitro release rate of penicillin G from a benzathine penicillin G injectable suspension.

Materials and Reagents:

• Benzathine penicillin G injectable suspension

• Dissolution medium (e.g., phosphate buffer, pH 7.4)

• Surfactant (if necessary to improve wetting, e.g., polysorbate 80)

Instrumentation:

• USP Apparatus 2 (Paddle Apparatus) or USP Apparatus 4 (Flow-Through Cell)

• Dissolution vessels

• Water bath maintained at 37 ± 0.5 °C

• Syringes and filters for sampling

• HPLC system for analysis (as described in section 4.1)

Procedure (using USP Apparatus 2):

• Medium Preparation: Prepare a suitable volume of the dissolution medium and deaerate it. If a surfactant is used, add it to the medium.

• Apparatus Setup: Set up the dissolution apparatus with 900 mL of the dissolution medium in each vessel. Equilibrate the medium to 37 ± 0.5 °C. Set the paddle rotation speed (e.g., 50 rpm).

• Sample Introduction: Carefully introduce a known amount of the benzathine penicillin G injectable suspension into the bottom of each dissolution vessel.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 12, and 24 hours), withdraw a sample from each vessel. Filter the samples immediately through a suitable filter (e.g., 0.45 µm) to stop the dissolution process.

• Analysis: Analyze the concentration of penicillin G in the filtered samples using a validated HPLC method.

• Data Analysis: Calculate the cumulative percentage of penicillin G released at each time point. Plot the percentage of drug released versus time to obtain the dissolution profile.

Figure 3. Workflow for dissolution testing.

Conclusion

The selection of a penicillin G salt is a critical decision in drug development and clinical practice, with each formulation offering a unique set of physicochemical and pharmacokinetic properties. The highly soluble sodium and potassium salts provide rapid, high concentrations of penicillin G for acute infections, while the sparingly soluble procaine and benzathine salts offer prolonged, low-level exposure for long-term therapy and prophylaxis. A thorough understanding of these differences, supported by robust analytical methodologies, is essential for the rational design of effective penicillin G-based therapies. This guide provides a foundational resource for researchers and developers working with these vital antibiotics.

References

• 1. Penicillin G potassium [chembk.com]
• 2. drugs.com [drugs.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Penicillin G Benzathine Injectable Suspension [drugfuture.com]
• 6. Penicillin G Potassium for Injection, USP [dailymed.nlm.nih.gov]
• 7. Penicillin G benzathine [chembk.com]

A Technical Guide to the Historical Clinical Trials of Penicillin G

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the pivotal historical clinical trials of Penicillin G, a cornerstone of modern antibiotic therapy. We delve into the foundational experiments that established its efficacy, presenting the available quantitative data in structured tables for comparative analysis. Detailed experimental protocols for key studies are provided to offer a comprehensive understanding of the methodologies employed during this transformative period in medicine.

Pre-Clinical Animal Studies: The Foundation of Penicillin Therapy

Before its introduction to humans, the efficacy and safety of penicillin were first established in a series of crucial animal experiments conducted by Howard Florey's team at the University of Oxford. These trials provided the essential evidence to proceed with human testing.

Experimental Protocol: Mouse Protection Test (Florey et al., 1940)

The primary animal model used was the mouse protection test, designed to evaluate the in vivo antibacterial activity of penicillin against virulent streptococci.

• Animal Model: Albino mice.

• Infectious Agent: Virulent strains of Streptococcus pyogenes.

• Procedure:

  • A lethal dose of streptococci was administered to a cohort of mice.

  • The cohort was divided into a treatment group and a control group.

  • The treatment group received injections of penicillin at specified intervals.

  • The control group received no treatment.

  • Mortality and survival rates were recorded for both groups over a set period.

Quantitative Data from Early Mouse Protection Tests

The initial experiments demonstrated a remarkable protective effect of penicillin.

Experiment Date	No. of Mice (Treated)	No. of Mice (Control)	Treatment Regimen	Outcome (Treated)	Outcome (Control)
May 25, 1940	4	4	Injections of penicillin	All survived for days to weeks	All died

The First Human Trials: A New Era in Medicine

The promising results from animal studies led to the cautious initiation of human trials in the early 1940s. These early clinical investigations, though often limited by the scarce supply of penicillin, laid the groundwork for its widespread use.

The Case of Albert Alexander: The First Human Subject (1941)

• Patient: Albert Alexander, a 43-year-old police constable.

• Condition: Severe, life-threatening staphylococcal and streptococcal infection with abscesses on his face, shoulder, and lungs, which had not responded to sulfa drugs.

• Treatment Protocol:

  • An initial intravenous injection of 200 milligrams of penicillin was administered on February 12, 1941.

  • This was followed by subsequent injections every three hours.

• Outcome:

  • Remarkable improvement was observed within days, with the infection beginning to resolve.

  • However, the limited supply of penicillin was exhausted after five days of treatment.

  • The infection relapsed, and the patient ultimately succumbed to the illness on March 15, 1941.

This case tragically highlighted the critical need for large-scale production of penicillin.

Early Clinical Trials for Various Infections

Following the initial human trials, the use of penicillin expanded to treat a range of bacterial infections, particularly in military and civilian populations during World War II. The Committee on Chemotherapeutic and Other Agents, chaired by Dr. Chester Keefer, played a crucial role in coordinating these trials in the United States.

Early trials demonstrated significant success in treating infections caused by Staphylococcus aureus and Streptococcus species.

Infection Type	Patient Cohort (Approx.)	Dosage Range (Units/day)	Duration of Treatment	Reported Cure/Improvement Rate
Severe Staphylococcal Infections	-	40,000 - 100,000	Several days	Favorable outcomes in many cases
Streptococcal Infections	-	12,000 - 60,000	-	High success rates reported

The introduction of penicillin dramatically reduced the mortality rate associated with bacterial pneumonia. Before penicillin, the fatality rate for pneumococcal pneumonia was as high as 30-40%.[1] Following the widespread use of penicillin in the late 1940s, the mortality rate for pneumonia decreased by approximately 58%.[1]

Condition	Pre-Penicillin Mortality Rate	Post-Penicillin Mortality Rate (WWII Soldiers)
Bacterial Pneumonia	30-40%[1]	Fell to less than 1%

During World War II, penicillin proved to be a vital tool in the management of gas gangrene in wounded soldiers.

| Condition | Patient Cohort | Dosage Range (Units/day) | Outcome | | :--- | :--- | :--- | | Gas Gangrene (WWII) | Wounded Soldiers | 10,000 - 25,000 (every 4 hours) | Significant reduction in mortality and amputations |

Penicillin became the standard treatment for gonorrhea in the 1940s, demonstrating high cure rates.

Condition	Patient Cohort	Dosage	Reported Cure Rate
Gonorrhea	-	100,000 units (total)	High

Early trials for subacute bacterial endocarditis were initially met with mixed results due to inadequate dosing. Later studies with higher doses and longer durations of treatment showed more promising outcomes.

Study	Patient Cohort	Total Dosage (Florey Units)	Duration of Treatment	Outcome
National Research Council (early trial)[1]	17	240,000 - 1,760,000[1]	9 - 26 days[1]	Disappointing results[1]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the key workflows and logical progressions in the historical clinical trials of penicillin G.

Caption: Workflow from discovery to widespread use of penicillin.

Caption: Protocol for the mouse protection test.

Caption: Clinical progression of Albert Alexander's case.

References

• 1. acpjournals.org [acpjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols for Penicillin G in Bacterial Selection for Cloning

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin G, the first discovered β-lactam antibiotic, remains a valuable tool in microbiology. While ampicillin (B1664943) and carbenicillin (B1668345) are more commonly employed for bacterial selection in modern molecular cloning, Penicillin G can serve as a viable alternative, particularly in specific research contexts. These application notes provide detailed protocols and technical information for the effective use of Penicillin G as a selective agent in cloning workflows.

Penicillin G is primarily active against Gram-positive bacteria, though it can also affect some Gram-negative species.[1] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan.[2] This disruption of cell wall integrity leads to bacterial cell lysis and death, especially in actively growing cells.[3] Plasmids used in cloning often carry a gene conferring resistance to β-lactam antibiotics, such as the bla gene which encodes for β-lactamase. This enzyme inactivates Penicillin G by hydrolyzing its characteristic β-lactam ring.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for Penicillin G relevant to its use in bacterial selection.

Table 1: Stability of Penicillin G in Solution and on Agar (B569324) Plates

Condition	Temperature	pH	Half-life/Activity Reduction	Reference(s)
Aqueous Solution	37°C	7.0	~4-6 hours (in LB medium)	[5]
Aqueous Solution	37°C	7.4	~2 hours (in MOPS medium)	[5]
Agar Plates	4°C	-	No significant loss after 1 week	[6]
Agar Plates	4°C	-	23% reduced activity after 4 weeks	[6]

Table 2: Recommended Working Concentrations for Bacterial Selection

Antibiotic	Typical Working Concentration (Liquid Culture)	Typical Working Concentration (Agar Plates)	Reference(s)
Penicillin G	20-100 µg/mL	20-100 µg/mL	[7]
Ampicillin	50-100 µg/mL	50-100 µg/mL	[8]
Carbenicillin	50-100 µg/mL	50-100 µg/mL	[9]

Table 3: Minimum Inhibitory Concentrations (MIC) of Penicillin G for Common Bacterial Strains

Bacterial Species	Strain	MIC (µg/mL)	Reference(s)
Escherichia coli	-	Generally resistant, but can be made susceptible	[10]
Staphylococcus spp.	Susceptible strains	≤0.12	[11]
Streptococcus spp. (beta-hemolytic)	Susceptible strains	≤0.12	[11]
Streptococcus pneumoniae (non-meningitis isolates)	Susceptible strains	≤2	[11]

Experimental Protocols

Preparation of Penicillin G Stock Solution

Materials:

• Penicillin G sodium or potassium salt powder

• Sterile, deionized water

• Sterile microcentrifuge tubes

• 0.22 µm sterile filter

Protocol:

• In a sterile environment, accurately weigh the desired amount of Penicillin G powder.

• Dissolve the powder in sterile, deionized water to a final concentration of 50-100 mg/mL.

• Ensure complete dissolution by gentle vortexing.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile tube.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Preparation of Penicillin G Selection Plates

Materials:

• Luria-Bertani (LB) agar powder

• Deionized water

• Autoclave

• Sterile petri dishes

• Penicillin G stock solution (50-100 mg/mL)

• Water bath or incubator set to 50-55°C

Protocol:

• Prepare LB agar according to the manufacturer's instructions and sterilize by autoclaving.

• Cool the molten agar to 50-55°C in a water bath. Holding the flask comfortably in your hand is a good indicator of the correct temperature. Adding the antibiotic to agar that is too hot will cause its degradation.

• Add the Penicillin G stock solution to the molten agar to achieve the desired final concentration (typically 20-100 µg/mL). For a 1000x stock, this would be 1 mL of stock solution per liter of agar.

• Gently swirl the flask to ensure even distribution of the antibiotic. Avoid creating air bubbles.

• Pour the agar into sterile petri dishes (approximately 20-25 mL per 100 mm plate).

• Allow the plates to solidify at room temperature.

• For optimal performance, use the plates within one week of preparation and store them at 4°C in the dark, sealed to prevent contamination and drying.

Bacterial Transformation and Selection Protocol

This protocol outlines the key steps for transforming competent E. coli cells and selecting for transformants using Penicillin G.

Materials:

• Competent E. coli cells

• Plasmid DNA with a β-lactamase resistance gene

• SOC or LB broth

• LB agar plates containing Penicillin G

• Incubator at 37°C

• Shaking incubator

Protocol:

• Transformation: a. Thaw a vial of competent E. coli cells on ice. b. Add 1-5 µL of your plasmid DNA ligation reaction to the competent cells. c. Gently mix by flicking the tube and incubate on ice for 20-30 minutes. d. Heat-shock the cells by placing the tube in a 42°C water bath for 45-60 seconds. e. Immediately transfer the tube back to ice for 2 minutes.

• Recovery: a. Add 250-500 µL of pre-warmed SOC or LB broth (without antibiotic) to the cells. b. Incubate at 37°C for 1 hour with gentle shaking (200-250 rpm). This allows the bacteria to express the antibiotic resistance gene.

• Plating and Selection: a. Spread 50-200 µL of the transformed cell culture onto pre-warmed LB agar plates containing Penicillin G. b. Incubate the plates overnight (16-18 hours) at 37°C.

• Analysis: a. Observe the plates for colony formation. Colonies that have successfully taken up the plasmid will grow in the presence of Penicillin G. b. Be aware of the potential for satellite colonies (see Troubleshooting section).

Visualizations

Mechanism of Action of Penicillin G

Caption: Mechanism of action of Penicillin G.

Bacterial Transformation and Selection Workflow

Caption: Experimental workflow for bacterial transformation and selection.

Logical Relationship of Penicillin G Resistance

Caption: Logical relationship of Penicillin G resistance in cloning.

Troubleshooting

Problem: No colonies on the selection plate.

• Possible Cause: Transformation efficiency was too low.

  • Solution: Use a new batch of competent cells or a positive control plasmid to verify transformation efficiency.

• Possible Cause: Penicillin G concentration is too high.

  • Solution: Verify the stock solution concentration and the dilution calculation. Prepare new plates with a lower concentration of Penicillin G.

• Possible Cause: The plasmid does not contain the correct antibiotic resistance gene.

  • Solution: Confirm the plasmid map and the presence of a β-lactamase gene.

Problem: A large number of very small "satellite" colonies surrounding larger colonies.

• Possible Cause: β-lactamase secreted by the transformed bacteria is degrading the Penicillin G in the surrounding medium, allowing non-transformed cells to grow.[12][13] This is a known issue with penicillin-based selection agents.[9]

  • Solution 1: Pick well-isolated larger colonies for downstream applications, as these are the true transformants. Satellite colonies will not grow when re-streaked on fresh selective plates.[14]

  • Solution 2: Use a higher concentration of Penicillin G in the plates to make it more difficult for the β-lactamase to completely inactivate the antibiotic.

  • Solution 3: Do not over-incubate the plates. Extended incubation times increase the likelihood of satellite colony formation.[13]

  • Solution 4: Consider using carbenicillin, a more stable analog of ampicillin that is less prone to satellite colony formation, although it is more expensive.[9]

Problem: Confluent growth or a lawn of bacteria on the selection plate.

• Possible Cause: The Penicillin G in the plates has degraded.

  • Solution: Prepare fresh selection plates. Ensure the antibiotic is added to the agar when it has cooled to the appropriate temperature. Store plates properly at 4°C and use them within a week for best results.

• Possible Cause: The starting bacterial culture is already resistant to Penicillin G.

  • Solution: Use a different, non-resistant strain of E. coli.

Conclusion

Penicillin G can be an effective selective agent for molecular cloning when used with appropriate protocols and an understanding of its limitations. Its lower stability compared to ampicillin and carbenicillin necessitates careful preparation and storage of selection media. The potential for satellite colony formation is a key consideration that can be managed through optimized plating and incubation techniques. By following these application notes and protocols, researchers can successfully incorporate Penicillin G into their cloning workflows.

References

• 1. saspublishers.com [saspublishers.com]
• 2. What is the mechanism of Penicillin G Sodium? [synapse.patsnap.com]
• 3. litfl.com [litfl.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medium.com [medium.com]
• 7. Penicillin G sodium salt, 25 g, plastic, CAS No. 69-57-8 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - International [carlroth.com]
• 8. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 9. goldbio.com [goldbio.com]
• 10. Promethazine renders Escherichia coli susceptible to penicillin G: real-time measurement of bacterial susceptibility by fluoro-luminometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PDB-101: Global Health: Antimicrobial Resistance: undefined: Penicillin G Resistance [pdb101.rcsb.org]
• 12. bitesizebio.com [bitesizebio.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal Penicillin G Concentration in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining and utilizing the optimal concentration of Penicillin G for various in vitro studies. This document includes quantitative data on effective concentrations against key bacterial species, detailed experimental protocols for susceptibility testing, and visualizations of the underlying mechanism and experimental workflows.

Mechanism of Action

Penicillin G, a member of the β-lactam class of antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][2] Its primary targets are penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis.[2][] Peptidoglycan provides structural integrity to the bacterial cell wall, protecting the organism from osmotic lysis.[2][4] By binding to PBPs, Penicillin G blocks the transpeptidation step in peptidoglycan synthesis, weakening the cell wall and ultimately leading to cell lysis and death.[][5][6] This mechanism is most effective against actively growing and dividing bacteria.[2]

References

• 1. PDB-101: Global Health: Antimicrobial Resistance: undefined: Penicillin G [pdb101.rcsb.org]
• 2. benchchem.com [benchchem.com]
• 4. Weird Science: Penicillin and the Cell Wall | manoa.hawaii.edu/ExploringOurFluidEarth [manoa.hawaii.edu]
• 5. Penicillin - Wikipedia [en.wikipedia.org]
• 6. resources.biomol.com [resources.biomol.com]

Application Notes and Protocols for Determining the Antibacterial Activity of Penicillin G

Audience: Researchers, scientists, and drug development professionals.

Introduction: Penicillin G, also known as benzylpenicillin, is a narrow-spectrum β-lactam antibiotic that has been a cornerstone in the treatment of bacterial infections for decades. It is primarily active against Gram-positive and some Gram-negative cocci.[1] The bactericidal action of Penicillin G is achieved by inhibiting the synthesis of the bacterial cell wall.[1] Specifically, it targets penicillin-binding proteins (PBPs), which are enzymes crucial for the final steps of peptidoglycan synthesis.[1] This inhibition leads to a weakened cell wall, ultimately causing cell lysis and death.[1] This document provides detailed protocols for assessing the antibacterial activity of Penicillin G using two standard in vitro methods: the broth microdilution assay for determining the Minimum Inhibitory Concentration (MIC) and the disk diffusion (Kirby-Bauer) assay.

Mechanism of Action of Penicillin G

The following diagram illustrates the mechanism of action of Penicillin G, highlighting its role in the disruption of peptidoglycan synthesis.

Caption: Mechanism of Penicillin G action.

Experimental Protocols

Two widely accepted methods for determining the antibacterial activity of Penicillin G are the broth microdilution method and the disk diffusion method.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.[2]

Materials:

• 96-well microtiter plates[3]

• Mueller-Hinton Broth (MHB), cation-adjusted for some applications (MHIIB)[1][3]

• Penicillin G stock solution[3]

• Bacterial inoculum standardized to 0.5 McFarland turbidity[3]

• Sterile saline or broth for dilutions[3]

• Incubator (35-37°C)[3]

Procedure:

• Preparation of Penicillin G Dilutions:

  • Dispense 50 µL of sterile MHB into wells 2 through 12 of a 96-well plate row.[3]

  • Add 100 µL of the Penicillin G working solution to well 1.[3]

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing well, and continuing this process down to well 10.[3]

  • Discard the final 50 µL from well 10.[3]

  • Well 11 serves as the growth control (no antibiotic), and well 12 is the sterility control (no bacteria).[3]

• Inoculum Preparation:

  • From a fresh bacterial culture, prepare a suspension in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[3]

  • Dilute this suspension to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.[3]

• Inoculation:

  • Inoculate wells 1 through 11 with 50 µL of the standardized bacterial suspension.[3] Well 12 remains uninoculated.[3]

• Incubation:

  • Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.[3]

• Interpretation:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).[3]

  • The MIC is the lowest concentration of Penicillin G in which there is no visible growth.[3]

Experimental Workflow for MIC Determination:

Caption: Broth microdilution workflow.

Disk Diffusion (Kirby-Bauer) Method

This qualitative test assesses the susceptibility of bacteria to antibiotics by measuring the diameter of the zone of growth inhibition around an antibiotic-impregnated disk.[4]

Materials:

• Mueller-Hinton Agar (B569324) (MHA) plates[4]

• Penicillin G disks (e.g., 10 units)[5]

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Incubator (35-37°C)

• Ruler or caliper for measuring zone diameters

Procedure:

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized inoculum and rotate it against the side of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of the MHA plate in three different directions to ensure uniform growth.

• Application of Antibiotic Disks:

  • Aseptically place a Penicillin G disk onto the surface of the inoculated agar plate.[5]

  • Gently press the disk to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-24 hours.

• Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition around the disk in millimeters.

  • Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) based on standardized tables.

Experimental Workflow for Disk Diffusion Assay:

Caption: Disk diffusion assay workflow.

Data Presentation

The antibacterial activity of Penicillin G can be summarized and compared using the following tables.

Table 1: Minimum Inhibitory Concentration (MIC) of Penicillin G for Various Bacteria

Bacterium	Type	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus (penicillin-susceptible)	Gram-positive cocci	≤0.06	1.0	≤0.06 - 32
Streptococcus pyogenes (Group A Strep)	Gram-positive cocci	N/A	0.023	0.0004 - 0.03
Neisseria meningitidis	Gram-negative cocci	0.047 - 0.094	0.094 - 0.38	0.004 - 0.75
Clostridium perfringens	Gram-positive rod (anaerobe)	0.06	1.0	N/A
Bacillus anthracis	Gram-positive rod	N/A	N/A	≤0.12 (for susceptible strains)

Note: MIC values can vary based on the specific strain and testing methodology. The data presented are for illustrative purposes.[1]

Table 2: Interpretive Criteria for Disk Diffusion Testing of Penicillin G

Organism	Disk Content	Zone Diameter (mm) - Susceptible	Zone Diameter (mm) - Intermediate	Zone Diameter (mm) - Resistant
Staphylococcus spp.	10 units	≥ 29	-	≤ 28
Enterococcus spp.	10 units	≥ 15	-	≤ 14
Streptococcus pneumoniae	1 µg oxacillin (B1211168) disk*	≥ 20	-	≤ 19
Neisseria gonorrhoeae	0.15 µg	≥ 24	12-23	≤ 11
Neisseria gonorrhoeae	0.6 µg	≥ 32	24-31	≤ 23

*For S. pneumoniae, an oxacillin disk is used as a surrogate for predicting penicillin susceptibility. **[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mymicrolab.com [mymicrolab.com]
• 5. hardydiagnostics.com [hardydiagnostics.com]
• 6. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Long-Term Storage Conditions for Penicillin G Powder

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Penicillin G, a cornerstone of antibacterial therapy, is a β-lactam antibiotic that is susceptible to degradation, impacting its potency and safety. The stability of penicillin G in its dry powder form is critical for ensuring its efficacy in research and pharmaceutical applications. This document provides detailed guidelines and protocols for the long-term storage of penicillin G powder, focusing on the factors that influence its stability and the methodologies to assess its integrity over time.

Recommended Long-Term Storage Conditions

The stability of penicillin G powder is primarily influenced by temperature, humidity, and light. Adherence to recommended storage conditions is crucial to minimize degradation and ensure the product remains within specifications.

• Temperature: Dry penicillin G powder should be stored at a controlled room temperature of 20°C to 25°C (68°F to 77°F).[1][2] For extended long-term storage, refrigeration at 2°C to 8°C (36°F to 46°F) is recommended. Some studies suggest that for certain applications, freezing at -20°C can also be a viable option for maintaining stability.[3]

• Humidity: Penicillin G powder is moderately hygroscopic, meaning it can absorb moisture from the air.[3] Exposure to humidity can lead to hydrolysis of the β-lactam ring, a primary degradation pathway. Therefore, it is essential to store the powder in well-sealed containers in a dry environment. The use of desiccants is recommended for bulk storage.

• Light: While less critical than temperature and humidity for the dry powder, protection from light is a general good practice for all chemicals to prevent potential photodegradation.[4] Amber vials or storage in a dark place is recommended.

• Container and Closure: The powder should be stored in tightly sealed, inert containers. For laboratory use, glass vials with secure caps (B75204) are suitable. For larger quantities, well-sealed, opaque containers are recommended.

Stability Data

The following table summarizes the stability of penicillin G under various conditions. It is important to note that stability can be formulation-dependent, and these values should be considered as general guidelines.

Product Form	Storage Temperature	Diluent/Solvent	Stability
Dry Powder	20°C to 25°C (68°F to 77°F)	N/A	Stable as per manufacturer's expiration date.[1][2]
Reconstituted Solution	2°C to 8°C (36°F to 46°F)	Sterile Water/Saline	Stable for up to 7 days without significant loss of potency.[1][2]
Reconstituted Solution	Room Temperature	Sterile Water/Saline	Stable for 24 hours.[3][5]
Frozen Solution	-20°C	Dextrose 5%	Stable for at least 90 days.[3]

Degradation Pathway

The primary degradation pathway for penicillin G involves the hydrolysis of the amide bond in the four-membered β-lactam ring. This process is catalyzed by acid, base, and enzymes (β-lactamases). The initial product of this hydrolysis is penicilloic acid, which is biologically inactive. Further degradation can lead to the formation of other products such as penillic acid and penicillenic acid, which can be immunogenic.

Figure 1: Simplified degradation pathway of Penicillin G.

Experimental Protocols

The following are general protocols for assessing the stability of penicillin G powder. These should be adapted based on the specific equipment and reagents available.

The overall workflow for a stability study of penicillin G powder involves several key steps, from sample preparation and storage to analysis and data interpretation.

Figure 2: General workflow for a penicillin G powder stability study.

This protocol outlines a stability-indicating HPLC method for the quantification of penicillin G.

Objective: To determine the concentration of penicillin G in a sample and separate it from its degradation products.

Materials:

• Penicillin G reference standard

• Penicillin G powder sample

• Acetonitrile (HPLC grade)

• Milli-Q water or equivalent

• Trifluoroacetic acid (TFA)

• HPLC system with UV detector

• C18 analytical column (e.g., Inertsil C8, 5 µm, 250 x 4.6 mm)[6]

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a 50:50 (v/v) mixture of 0.1% TFA in water and 0.1% TFA in acetonitrile.[6] Filter and degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh a known amount of penicillin G reference standard and dissolve it in the mobile phase to prepare a stock solution of a known concentration (e.g., 1 mg/mL). Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Accurately weigh a known amount of the penicillin G powder sample and dissolve it in the mobile phase to achieve a final concentration within the range of the standard curve.

• HPLC Analysis:

  • Set the flow rate to 1.0 mL/min.

  • Set the column temperature to ambient.

  • Set the UV detection wavelength to 240 nm.[6]

  • Inject equal volumes (e.g., 20 µL) of the standard solutions and the sample solution.

• Data Analysis:

  • Generate a standard curve by plotting the peak area of the penicillin G peak versus the concentration of the standard solutions.

  • Determine the concentration of penicillin G in the sample by comparing its peak area to the standard curve.

  • Calculate the percentage of remaining penicillin G relative to the initial concentration (T=0).

This protocol is for the identification and confirmation of penicillin G and its degradation products.

Objective: To identify the major degradation products of penicillin G.

Materials:

• Penicillin G sample (stressed or aged)

• LC-MS/MS system with an electrospray ionization (ESI) source

• Mobile phase and column as described in the HPLC protocol.

Procedure:

• Sample Preparation: Prepare the sample as described in the HPLC protocol.

• LC-MS/MS Analysis:

  • Use the same chromatographic conditions as the HPLC method to separate the components of the sample.

  • The eluent from the column is directed to the ESI source of the mass spectrometer.

  • Operate the mass spectrometer in both positive and negative ion modes to obtain the mass spectra of the parent compound and its degradation products.

  • Perform MS/MS fragmentation of the major ions to aid in structural elucidation.

• Data Analysis:

  • Identify the molecular weights of the parent drug and any new peaks that appear in the chromatogram of the stressed sample.

  • Compare the observed molecular weights with the expected molecular weights of known degradation products (e.g., penicilloic acid).

  • Analyze the fragmentation patterns to confirm the identity of the degradation products.

Conclusion

The long-term stability of penicillin G powder is best maintained by storing it at controlled room temperature or under refrigeration, in a dry environment, and protected from light. Regular stability testing using methods such as HPLC and LC-MS/MS is essential to ensure the potency and purity of the substance over time. The protocols and information provided in these application notes serve as a guide for researchers and professionals in the proper handling and storage of penicillin G powder.

References

• 1. globalrph.com [globalrph.com]
• 2. Penicillin G Injection: Package Insert / Prescribing Info [drugs.com]
• 3. Penicillin G | C16H18N2O4S | CID 5904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. publications.ashp.org [publications.ashp.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of Penicillin G in Animal Models of Bacterial Infection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Penicillin G in established murine models of Staphylococcus aureus skin and soft tissue infection and Streptococcus pneumoniae pneumonia. The included data and methodologies are intended to facilitate the design and execution of preclinical efficacy studies.

Quantitative Efficacy of Penicillin G in Murine Infection Models

The following tables summarize the quantitative data on the efficacy of Penicillin G in treating bacterial infections in various murine models. These data highlight the dose-dependent effects and differences in efficacy based on the bacterial strain's susceptibility to penicillin.

Table 1: Efficacy of Penicillin G in a Murine Pneumonia Model with Streptococcus pneumoniae

Mouse Strain	Bacterial Strain	Penicillin G MIC (µg/mL)	Penicillin G Dosage Regimen	Efficacy Endpoint	Outcome
CBA/J	Penicillin-Susceptible S. pneumoniae	0.015	0.6 mg/kg, six times at 1-hour intervals	Pulmonary clearance of bacteria	Effective clearance
CBA/J	Penicillin-Resistant S. pneumoniae	1	40 mg/kg, six times at 1-hour intervals	Pulmonary clearance of bacteria	Required higher dose for clearance[1]
NMRI	Penicillin-Susceptible S. pneumoniae (PSP)	0.016	Varied to achieve different Cmax and T>MIC	Reduction in bacterial viability (CFU/lung) after 6 hours	~1 log10 reduction[2][3]
NMRI	Penicillin-Nonsusceptible S. pneumoniae (PNSP)	1.0	Varied to achieve different Cmax and T>MIC	Reduction in bacterial viability (CFU/lung) after 6 hours	~1 log10 reduction[2][3]
CBA/J	Penicillin-Resistant S. pneumoniae	Not specified	160 mg/kg, twice a day for 5 days	Survival Rate	40% survival[1]

Table 2: Efficacy of Penicillin G in Murine Peritonitis and Thigh Infection Models with Streptococcus pneumoniae

Infection Model	Mouse Strain	Bacterial Strain(s)	Penicillin G Dosing Regimen	Primary Efficacy Endpoint	Maximal Bactericidal Activity
Peritonitis	NMRI	PSP & PNSP	Varied to achieve different Cmax and T>MIC	Reduction in bacterial viability (CFU/ml) after 6 hrs	~6 log10 reduction[2][3]
Thigh Infection	NMRI	PSP & PNSP	Varied to achieve different Cmax and T>MIC	Reduction in bacterial viability (CFU/thigh) after 6 hrs	~3 log10 reduction[2][3]

Experimental Protocols

The following are detailed protocols for establishing murine models of bacterial infection and assessing the efficacy of Penicillin G treatment.

Murine Model of Staphylococcus aureus Subcutaneous Skin Infection

This protocol describes the establishment of a localized skin infection to evaluate the efficacy of antimicrobial agents.[4]

Materials:

• Staphylococcus aureus strain (e.g., USA300)

• Tryptic Soy Broth (TSB) and Tryptic Soy Agar (B569324) (TSA)

• Phosphate-buffered saline (PBS), sterile

• 6-8 week old female CD-1 or BALB/c mice

• Anesthetic (e.g., isoflurane)

• Electric shaver and depilatory cream

• Syringes (1 mL) with 30-gauge needles

• Penicillin G sodium salt

• Sterile water for injection or 0.9% saline

• Surgical scissors and forceps

• Tissue homogenizer

• Sterile 1.5 mL microcentrifuge tubes

Protocol:

• Bacterial Inoculum Preparation:

  • Culture S. aureus in TSB overnight at 37°C with shaking.

  • Centrifuge the culture, wash the bacterial pellet with sterile PBS, and resuspend in PBS to the desired concentration (e.g., 1 x 10⁸ CFU/mL). Verify the concentration by serial dilution and plating on TSA plates.

• Infection Procedure:

  • Anesthetize the mice using isoflurane.

  • Shave a small area on the back of each mouse and apply a depilatory cream to remove the remaining hair.

  • After 18-24 hours, subcutaneously inject 50 µL of the S. aureus inoculum (5 x 10⁶ CFU) into the shaved area.

• Penicillin G Preparation and Administration:

  • Prepare a stock solution of Penicillin G by dissolving the sodium salt in sterile water for injection or 0.9% saline to a concentration of 10 mg/mL. Further dilute with sterile saline to the desired final concentration for injection.

  • Initiate treatment 4 hours post-infection.

  • Administer Penicillin G via subcutaneous or intraperitoneal injection. Dosing regimens can be varied based on the experimental design (e.g., 100 mg/kg twice daily).

• Assessment of Bacterial Load:

  • At predetermined time points (e.g., 24, 48, 72 hours post-infection), euthanize the mice.

  • Aseptically excise the infected skin lesion.

  • Weigh the tissue and place it in a sterile microcentrifuge tube with 1 mL of sterile PBS.

  • Homogenize the tissue using a tissue homogenizer.

  • Perform serial dilutions of the tissue homogenate in PBS and plate onto TSA plates.

  • Incubate the plates at 37°C for 18-24 hours and count the number of colony-forming units (CFUs).

  • Express the bacterial load as CFU per gram of tissue.[4][5]

Murine Model of Streptococcus pneumoniae Pneumonia

This protocol details the induction of a lung infection to assess antibiotic efficacy against a common respiratory pathogen.[6][7]

Materials:

• Streptococcus pneumoniae strain (e.g., serotype 4 TIGR4)

• Todd-Hewitt broth supplemented with 0.5% yeast extract (THY) or Brain Heart Infusion (BHI) broth

• Sheep blood agar plates

• Phosphate-buffered saline (PBS), sterile

• 6-8 week old CBA/J or C57BL/6 mice

• Anesthetic (e.g., isoflurane)

• Penicillin G potassium salt

• Sterile water for injection or 0.9% saline

• Surgical scissors and forceps

• Tissue homogenizer

Protocol:

• Bacterial Inoculum Preparation:

  • Culture S. pneumoniae in THY or BHI broth to mid-log phase (OD₆₀₀ ≈ 0.4-0.6) at 37°C in 5% CO₂.

  • Centrifuge the culture, wash the bacterial pellet with sterile PBS, and resuspend in PBS to the desired concentration (e.g., 1 x 10⁷ CFU/mL).

• Infection Procedure:

  • Lightly anesthetize the mice with isoflurane.

  • While holding the mouse in a supine position, instill 50 µL of the bacterial suspension (5 x 10⁵ CFU) intranasally.

• Penicillin G Preparation and Administration:

  • Prepare a stock solution of Penicillin G by dissolving the potassium salt in sterile water for injection or 0.9% saline.

  • Initiate treatment at a specified time post-infection (e.g., 12 or 24 hours).

  • Administer Penicillin G via subcutaneous or intraperitoneal injection. Dosing can range from 0.6 mg/kg to 160 mg/kg depending on the susceptibility of the pneumococcal strain and the experimental goals.[1]

• Assessment of Bacterial Load and Survival:

  • Bacterial Load: At desired time points, euthanize the mice. Aseptically remove the lungs and homogenize them in 1 mL of sterile PBS. Perform serial dilutions and plate on sheep blood agar plates to determine the CFU per lung.

  • Survival: Monitor the mice for a predetermined period (e.g., 7-10 days) and record mortality.

Visualizations

The following diagrams illustrate key experimental workflows and the mechanism of action of Penicillin G.

Figure 1: General experimental workflow for in vivo efficacy testing of Penicillin G.

Figure 2: Mechanism of action of Penicillin G and subsequent host inflammatory response.

Discussion

The provided protocols for murine models of S. aureus skin infection and S. pneumoniae pneumonia are well-established and reproducible for testing the in vivo efficacy of antibiotics like Penicillin G. The quantitative data presented in the tables demonstrate the importance of considering the minimum inhibitory concentration (MIC) of the infecting strain when determining the appropriate dosage regimen. For penicillin-resistant strains, significantly higher doses of Penicillin G are required to achieve a therapeutic effect.[1]

The experimental workflow diagram (Figure 1) provides a comprehensive overview of the key steps involved in conducting these preclinical studies, from preparation to data analysis. The mechanism of action diagram (Figure 2) illustrates how Penicillin G, as a beta-lactam antibiotic, inhibits bacterial cell wall synthesis, leading to bacterial lysis.[8] This bactericidal action results in the release of bacterial components that are recognized by the host's innate immune system, triggering an inflammatory response.[9] It is important to note that while this inflammatory response is crucial for clearing the infection, an excessive response can contribute to tissue damage.

Researchers should be aware that the intracellular persistence of S. aureus can be a challenge for antibiotic treatment, and penicillinase-stable penicillins are often considered for such infections.[10] The models described here can be adapted to study the intracellular activity of antibiotics.

These application notes and protocols serve as a valuable resource for scientists engaged in the preclinical development of antibacterial agents, providing a foundation for robust and reproducible in vivo efficacy studies.

References

• 1. Noncompromised penicillin-resistant pneumococcal pneumonia CBA/J mouse model and comparative efficacies of antibiotics in this model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Penicillin Pharmacodynamics in Four Experimental Pneumococcal Infection Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn-links.lww.com [cdn-links.lww.com]
• 6. Animal Models of Streptococcus pneumoniae Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinically relevant model of pneumococcal pneumonia, ARDS, and nonpulmonary organ dysfunction in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzathine Penicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Inflammatory properties of antibiotic-treated bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intracellular Activity of Antibiotics against Staphylococcus aureus in a Mouse Peritonitis Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Penicillin G Administration in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the common administration routes for penicillin G in preclinical research, with a focus on rodent models. Detailed protocols, comparative pharmacokinetic data, and workflow diagrams are presented to guide researchers in designing and executing their studies.

Introduction

Penicillin G, a beta-lactam antibiotic, is a cornerstone in antibacterial research. Its efficacy is highly dependent on the route of administration, which influences its pharmacokinetic and pharmacodynamic profile. In preclinical research, particularly in rodent models, the choice of administration route—intravenous (IV), intramuscular (IM), subcutaneous (SC), or oral (PO)—is a critical experimental parameter. This document outlines the standardized protocols for each of these routes, presents comparative data, and illustrates the underlying mechanism of action.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Penicillin G exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1] Specifically, it targets and irreversibly acylates the active site of transpeptidase enzymes, also known as penicillin-binding proteins (PBPs).[2][3] This enzymatic inhibition prevents the cross-linking of peptidoglycan chains, which are essential for the structural integrity of the cell wall.[4][5] The weakened cell wall can no longer withstand the internal osmotic pressure, leading to cell lysis and bacterial death.[1]

References

• 1. news-medical.net [news-medical.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The mechanism of action of penicillin. Penicillin acylates the active site of Bacillus stearothermophilus D-alanine carboxypeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peptidoglycan - Wikipedia [en.wikipedia.org]
• 5. Recent Advances in Peptidoglycan Synthesis and Regulation in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Penicillin G Resistant Colonies

Welcome to the technical support center for troubleshooting penicillin G resistant colonies on agar (B569324) plates. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered during antimicrobial susceptibility testing. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: I've observed unexpected colonies growing on my agar plates containing penicillin G. What are the possible reasons for this?

The appearance of unexpected colonies on penicillin G-containing agar plates can be attributed to several factors. The most common reason is the presence of bacteria that are genuinely resistant to penicillin G. This resistance can be due to a few primary mechanisms:

• Enzymatic Degradation: The bacteria may produce β-lactamase (also known as penicillinase), an enzyme that inactivates penicillin G by breaking down its β-lactam ring.[1][2][3][4] This is a very common resistance mechanism.[3]

• Target Modification: The bacteria may have altered penicillin-binding proteins (PBPs), which are the targets of penicillin G.[1][5] This change in the PBP structure reduces the antibiotic's ability to bind and inhibit cell wall synthesis.

• Reduced Permeability: In some bacteria, particularly Gram-negative bacteria, changes in the outer membrane, such as alterations in porin channels, can limit the entry of penicillin G into the cell.[2][6]

Another possibility is the presence of "satellite colonies." These are smaller colonies of susceptible bacteria that grow in the immediate vicinity of a resistant colony.[7][8][9] The resistant colony secretes β-lactamase, which degrades the penicillin G in the surrounding agar, creating a localized environment with a lower antibiotic concentration where susceptible cells can survive and grow.[7][8][9]

Finally, experimental errors such as using expired or improperly stored antibiotics, incorrect antibiotic concentration, or contamination of the culture or media can also lead to unexpected growth.[7][10]

Q2: How can I differentiate between truly resistant colonies and satellite colonies?

Distinguishing between truly resistant colonies and satellite colonies is a critical step in troubleshooting. Here are some key differences and methods to differentiate them:

• Appearance and Location: Satellite colonies are typically much smaller than the central, resistant colony and appear in a "halo" around it.[7][11]

• Subculturing: To confirm, pick an isolated satellite colony and streak it onto a fresh agar plate containing the same concentration of penicillin G. If the colony is a true satellite (susceptible), it will not grow on the new plate because there is no nearby resistant colony to degrade the antibiotic.[8] A truly resistant colony will grow when subcultured.

Troubleshooting Guides

Issue 1: Appearance of Small Colonies Around a Larger Central Colony

This phenomenon is characteristic of satellite colonies.

• Cause: A penicillin G-resistant colony is producing and secreting β-lactamase into the surrounding medium. This enzyme degrades the penicillin G, creating a zone of reduced antibiotic concentration that allows susceptible bacteria to grow.[7][8][9]

• Solution:

  • When selecting colonies for further experiments, pick the large, central, well-isolated colonies and avoid the smaller satellite colonies.[7]

  • Confirm the resistance of the central colony by subculturing it onto a fresh selective plate.

  • To prevent the formation of satellite colonies in future experiments, consider the following:

    • Increase Antibiotic Concentration: Using a higher concentration of penicillin G can help to overcome the effect of the secreted β-lactamase.[12][13]

    • Use a More Stable Antibiotic: Carbenicillin is a more stable alternative to ampicillin (B1664943) (a type of penicillin) and is less susceptible to degradation by β-lactamase, which can reduce the occurrence of satellite colonies.[7][14]

    • Avoid Over-incubation: Do not incubate plates for longer than the recommended time (e.g., 16 hours), as this allows more time for the antibiotic to be degraded.[12][15]

Issue 2: Confluent Growth or a Lawn of Bacteria on a Penicillin G Plate

A lawn of growth on a selective plate indicates a widespread failure of the antibiotic selection.

• Possible Causes & Solutions:

Potential Cause	Recommended Action
Degraded Antibiotic	Ensure that the penicillin G stock solution is fresh and has been stored correctly (typically at -20°C in the dark).[16] Avoid repeated freeze-thaw cycles. Prepare fresh agar plates with a newly prepared antibiotic stock.[17]
Incorrect Antibiotic Concentration	Verify the calculations for the working concentration of penicillin G in your agar plates. If the concentration is too low, it will not be effective at inhibiting bacterial growth.[7]
Contamination	Your bacterial culture may be contaminated with a resistant strain.[18] Streak the original culture on a non-selective plate to check for purity and isolate single colonies for re-testing.
Widespread Resistance	The entire bacterial population may be resistant to penicillin G. In this case, you will need to perform further tests to confirm the resistance mechanism.

Experimental Protocols

Protocol 1: Beta-Lactamase Test (Chromogenic Method using Nitrocefin)

This test is a rapid method to determine if a bacterial colony produces β-lactamase.[4][19]

Principle: Nitrocefin is a chromogenic cephalosporin (B10832234) that changes color from yellow to red/pink when its β-lactam ring is hydrolyzed by β-lactamase.[19]

Procedure:

• Place a nitrocefin-impregnated disk on a clean microscope slide or in a sterile petri dish.[4][19]

• Moisten the disk with one drop of sterile distilled water.[4][19]

• Using a sterile loop or applicator stick, pick several well-isolated colonies of the test organism and smear them onto the surface of the disk.[4]

• Observe the disk for a color change.

Interpretation of Results:

Observation	Interpretation
Color change from yellow to red/pink within 5-10 minutes	Positive for β-lactamase production.[4][20]
No color change within 10 minutes	Negative for β-lactamase production.[20] (Note: Some staphylococci may take up to an hour to show a positive result).[4][19]

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antibiotic that prevents visible growth of a bacterium.[21][22]

Procedure:

• Prepare a series of two-fold dilutions of penicillin G in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.[23]

• Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard.[23]

• Dilute the standardized inoculum and add it to each well of the microtiter plate, resulting in a final concentration of approximately 5 x 10^5 CFU/mL.[23]

• Include a positive control well (broth with inoculum, no antibiotic) and a negative control well (broth only).

• Incubate the plate at 35°C ± 2°C for 16-20 hours.[23]

• After incubation, visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of penicillin G in a well with no visible growth.[21]

Table 1: Example Penicillin G MIC Breakpoints for Susceptibility Testing

Pathogen	Susceptible (S) MIC (µg/mL)	Intermediate (I) MIC (µg/mL)	Resistant (R) MIC (µg/mL)
Staphylococcus spp.	≤0.12	-	≥0.25
Streptococcus pneumoniae (non-meningitis isolates)	≤2	4	≥8
Neisseria gonorrhoeae	≤0.06	0.12-1	≥2
Neisseria meningitidis	≤0.06	0.12-0.25	≥0.5
Data sourced from FDA guidelines and may not be the most current. Always refer to the latest CLSI or EUCAST guidelines for interpretation.[6]

Visualizations

References

• 1. What is the mechanism of Penicillin G Sodium? [synapse.patsnap.com]
• 2. Penicillin - Wikipedia [en.wikipedia.org]
• 3. news-medical.net [news-medical.net]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. Bacterial Resistance to Penicillin G by Decreased Affinity of Penicillin-Binding Proteins: A Mathematical Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PDB-101: Global Health: Antimicrobial Resistance: undefined: Penicillin G Resistance [pdb101.rcsb.org]
• 7. goldbio.com [goldbio.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. smart.dhgate.com [smart.dhgate.com]
• 10. researchgate.net [researchgate.net]
• 11. Live to cheat another day: bacterial dormancy facilitates the social exploitation of β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. addgene.org [addgene.org]
• 15. researchgate.net [researchgate.net]
• 16. Bacterial cultivation media and antibiotics [qiagen.com]
• 17. clyte.tech [clyte.tech]
• 18. Solved: Suppose that next week when you are looking at your plates, you notice that there is bacte [Biology] [gauthmath.com]
• 19. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 20. m.youtube.com [m.youtube.com]
• 21. idexx.dk [idexx.dk]
• 22. emedicine.medscape.com [emedicine.medscape.com]
• 23. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Penicillin G for Plasmid Maintenance

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing penicillin G concentration for effective plasmid maintenance in bacterial cultures.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of penicillin G resistance conferred by plasmids?

A1: Plasmids typically confer resistance to penicillin G through the expression of a β-lactamase enzyme.[1] This enzyme hydrolyzes the β-lactam ring, which is a critical structural component of penicillin and other β-lactam antibiotics, thereby inactivating the antibiotic.[2][3] This allows bacteria harboring the plasmid to survive and proliferate in the presence of penicillin G.[4]

Q2: Why is it crucial to optimize the penicillin G concentration?

A2: Optimizing the concentration of penicillin G is a balancing act. The concentration must be high enough to exert selective pressure, ensuring that only bacteria containing the plasmid can grow.[5][6] However, excessively high concentrations can stress the bacterial cells, potentially inhibiting their growth and reducing plasmid yield.[5][7] Conversely, a concentration that is too low may not provide sufficient selective pressure, leading to the accumulation of plasmid-free cells that can outcompete the plasmid-containing cells.[7]

Q3: What are "satellite colonies" and why do they appear on my plates?

A3: Satellite colonies are small colonies of bacteria that have not taken up the plasmid and grow around a larger, antibiotic-resistant colony.[8][9] They appear because the β-lactamase secreted by the resistant colony degrades the penicillin G in the immediate vicinity, creating a localized area of lower antibiotic concentration where plasmid-free cells can survive.[8][10][11]

Q4: Can the type of plasmid (high-copy vs. low-copy) affect the optimal penicillin G concentration?

A4: Yes, the plasmid copy number can influence the required antibiotic concentration. Low-copy plasmids produce fewer copies of the resistance gene transcript, which can result in lower levels of the resistance enzyme.[12] Therefore, it may be beneficial to use a lower concentration of penicillin G, such as half the normally recommended amount, for maintaining low-copy plasmids to avoid undue stress on the host cells.[12]

Q5: How long should I incubate my cultures when using penicillin G for selection?

A5: Typical incubation times for high-copy plasmids are between 12-16 hours.[12] However, low-copy plasmids may require longer incubation periods, potentially 20 hours or more, to achieve a sufficient cell density and plasmid yield.[12] It is important to avoid excessively long incubation times (e.g., over 24 hours), as this can lead to cell death, plasmid rearrangement, and the complete degradation of the antibiotic in the medium, which can result in the growth of satellite colonies and plasmid loss.[5][10]

Troubleshooting Guides

This section addresses common problems encountered when using penicillin G for plasmid maintenance.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Plasmid Yield	- Suboptimal Penicillin G Concentration: Too high a concentration can inhibit bacterial growth, while too low a concentration can lead to plasmid loss.[7]- Prolonged Incubation: Overgrowth of the culture can lead to the depletion of penicillin G and the accumulation of plasmid-free cells.[7][10]- Inefficient Aeration: Poor oxygen supply can limit cell density and, consequently, plasmid yield.[12]	- Optimize Penicillin G Concentration: Perform a titration experiment (see Experimental Protocols) to determine the ideal concentration for your specific plasmid and bacterial strain.- Optimize Incubation Time: Harvest cells in the late logarithmic or early stationary phase (typically 12-16 hours for high-copy plasmids).[12]- Improve Aeration: Use a flask with a volume at least four times that of your culture and ensure adequate shaking (e.g., 220-300 RPM).[12]
Appearance of Satellite Colonies	- Degradation of Penicillin G: The β-lactamase enzyme secreted by resistant colonies can deplete the antibiotic in the surrounding medium.[8][9]- Old Antibiotic Stock or Plates: The potency of penicillin G can decrease over time.[8]- Incubation Time is Too Long: Extended incubation allows for more significant antibiotic degradation.[10]	- Increase Penicillin G Concentration: A higher concentration can help overcome the effects of enzymatic degradation.[8] Some sources suggest using up to 200 µg/mL.[9]- Use Freshly Prepared Plates and Antibiotic Stocks: This ensures the antibiotic is at its effective concentration.[13][14]- Reduce Incubation Time: Do not incubate plates for longer than 16-20 hours.[7]- Consider Carbenicillin: Carbenicillin is a more stable alternative to ampicillin (B1664943) and is less susceptible to degradation by β-lactamase, which can reduce the formation of satellite colonies.[8]
No Colonies After Transformation	- Incorrect Antibiotic Concentration: The concentration may be too high for the cells to survive after transformation.- Inactive Antibiotic: The penicillin G stock may have lost its activity.- Problems with Competent Cells or Transformation Protocol: The issue may not be with the antibiotic selection.[15]	- Verify Penicillin G Concentration: Ensure you are using the recommended starting concentration for your plasmid and strain.- Test Antibiotic Activity: Use a control plate with a known resistant strain to confirm the antibiotic is effective.- Include Transformation Controls: Transform with a control plasmid to verify the viability of your competent cells and the efficiency of your transformation procedure.[15]
Culture Fails to Grow After Inoculation	- Penicillin G Concentration is Too High: The high antibiotic load may be completely inhibiting cell growth.- Sensitive Bacterial Strain: The host strain may be particularly sensitive to penicillin G.	- Reduce Penicillin G Concentration: Start with a lower concentration and titrate upwards as needed.- Perform a Minimum Inhibitory Concentration (MIC) Assay: Determine the lowest concentration of penicillin G that inhibits the growth of your specific bacterial strain (see Experimental Protocols).

Quantitative Data Summary

The optimal concentration of penicillin G can vary depending on the E. coli strain, the plasmid copy number, and the specific experimental conditions. The following table provides a summary of commonly used concentrations and their effects on plasmid yield and protein expression.

Antibiotic	Stock Concentration	Recommended Working Concentration	Notes
Ampicillin/Penicillin G	100 mg/mL in water	100 µg/mL	A common starting point for many applications.[4][16]
Ampicillin (Optimized)	100 mg/mL in water	200 µg/mL	A study showed that increasing the ampicillin concentration to 200 µg/mL significantly increased both protein and plasmid yield in an E. coli Top10F' expression system.[3]
Carbenicillin	100 mg/mL in water	100 µg/mL	A more stable alternative to ampicillin that can reduce satellite colony formation.[8]

A study investigating the effect of different ampicillin concentrations on Enhanced Green Fluorescent Protein (EGFP) expression and plasmid yield in E. coli Top10F' produced the following results:[3]

Ampicillin Concentration (µg/mL)	EGFP Fluorescence Intensity (Arbitrary Units)	Plasmid Copy Number	Plasmid Yield (ng/µL)
0	549.83	6.07 x 10⁹	55
100	549.78	3.21 x 10⁹	69
200	1443.52	2.32 x 10¹⁰	164
300	684.87	8.11 x 10⁸	41

These results indicate that for this specific system, 200 µg/mL ampicillin was optimal for both protein and plasmid yield.[3]

Experimental Protocols

Protocol 1: Determining the Optimal Penicillin G Concentration

This protocol outlines a method for determining the optimal penicillin G concentration for plasmid maintenance and maximal yield for a specific plasmid-host system. This is a variation of an antibiotic "kill curve" adapted for optimizing plasmid selection.[17][18]

Materials:

• Your E. coli strain transformed with the plasmid of interest.

• LB Broth.

• LB Agar plates.

• Penicillin G stock solution (e.g., 100 mg/mL).

• Sterile culture tubes or a multi-well plate.

• Spectrophotometer.

• Plasmid miniprep kit.

Procedure:

• Prepare a Starter Culture: Inoculate a single colony from a fresh plate into 5 mL of LB broth with a standard concentration of penicillin G (e.g., 100 µg/mL). Incubate overnight at 37°C with shaking.

• Set up Dilution Series: The next day, prepare a series of culture tubes or wells, each containing LB broth with varying concentrations of penicillin G. A good starting range would be 0 µg/mL, 25 µg/mL, 50 µg/mL, 100 µg/mL, 150 µg/mL, 200 µg/mL, and 250 µg/mL.

• Inoculate Cultures: Dilute the overnight starter culture 1:100 into each of the tubes/wells with the different penicillin G concentrations.

• Incubate: Grow the cultures at 37°C with shaking for a set period (e.g., 16 hours).

• Measure Cell Density: After incubation, measure the optical density at 600 nm (OD₆₀₀) for each culture to assess bacterial growth.

• Assess Plasmid Yield:

  • Take a fixed volume (e.g., 1.5 mL) from each culture.

  • Perform a plasmid miniprep for each sample.

  • Elute the plasmid DNA in the same volume of elution buffer for all samples.

  • Quantify the plasmid DNA concentration using a spectrophotometer or fluorometer.

• Analyze Results: Create a table or graph to compare the OD₆₀₀ and plasmid yield at each penicillin G concentration. The optimal concentration is the one that provides the highest plasmid yield without significantly inhibiting cell growth.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol helps determine the minimum concentration of penicillin G required to inhibit the growth of your untransformed bacterial host strain. This is useful for establishing a baseline for selective concentrations.

Materials:

• Your untransformed E. coli host strain.

• LB Broth.

• Penicillin G stock solution.

• 96-well microtiter plate.

• Plate reader or spectrophotometer.

Procedure:

• Prepare Bacterial Inoculum: Grow an overnight culture of your untransformed E. coli strain in LB broth. Dilute this culture to a standardized concentration (e.g., a 0.5 McFarland standard or an OD₆₀₀ of 0.08-0.1).

• Prepare Penicillin G Dilutions: In a 96-well plate, create a two-fold serial dilution of penicillin G in LB broth. The range should be broad enough to include both inhibitory and non-inhibitory concentrations (e.g., from 256 µg/mL down to 0.25 µg/mL). Also, include a well with no antibiotic as a positive control for growth.

• Inoculate the Plate: Add an equal volume of the diluted bacterial culture to each well of the plate.

• Incubate: Incubate the plate at 37°C for 16-20 hours.

• Determine MIC: The MIC is the lowest concentration of penicillin G at which there is no visible growth (i.e., the broth remains clear). This can be determined by visual inspection or by measuring the OD₆₀₀ of each well with a plate reader.

Visualizations

Caption: Workflow for determining optimal penicillin G concentration.

Caption: Mechanism of Penicillin G action and plasmid resistance.

References

• 1. β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. The Increase in Protein and Plasmid Yields of E. coli with Optimized Concentration of Ampicillin as Selection Marker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. addgene.org [addgene.org]
• 5. researchgate.net [researchgate.net]
• 6. blog.quartzy.com [blog.quartzy.com]
• 7. researchgate.net [researchgate.net]
• 8. goldbio.com [goldbio.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. researchgate.net [researchgate.net]
• 11. Live to cheat another day: bacterial dormancy facilitates the social exploitation of β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. blog.addgene.org [blog.addgene.org]
• 13. Bacterial cultivation media and antibiotics [qiagen.com]
• 14. Growth Of Bacterial Cultures [qiagen.com]
• 15. neb.com [neb.com]
• 16. addgene.org [addgene.org]
• 17. horizondiscovery.com [horizondiscovery.com]
• 18. Determining Antibiotic Killing Curve for Stable Cell Line Generation Protocol - Creative Biogene [creative-biogene.com]

Technical Support Center: Overcoming Penicillin G Inactivation by β-Lactamases

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at overcoming penicillin G inactivation by β-lactamases.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms by which bacteria inactivate Penicillin G?

A1: The primary mechanism of bacterial resistance to Penicillin G is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring of penicillin G, rendering the antibiotic ineffective.[1][2] Other mechanisms include reduced permeability of the bacterial outer membrane to the antibiotic and alterations in the penicillin-binding proteins (PBPs), which are the targets of penicillin G.[3][4]

Q2: How do β-lactamase inhibitors work to protect Penicillin G?

A2: β-lactamase inhibitors are compounds that structurally resemble β-lactam antibiotics and can be recognized by β-lactamase enzymes. They act as "suicide inhibitors" or form a stable, inactive complex with the β-lactamase, thereby preventing the enzyme from destroying penicillin G.[5] This allows penicillin G to reach its target PBPs and exert its antibacterial effect.

Q3: What are the different classes of β-lactamases, and which inhibitors are effective against them?

A3: β-lactamases are broadly classified into four Ambler classes: A, B, C, and D.

• Class A: These are serine β-lactamases and are the most common type. Inhibitors like clavulanic acid, sulbactam, and tazobactam (B1681243) are effective against many Class A enzymes.[6]

• Class B: These are metallo-β-lactamases that require zinc ions for their activity. They are not inhibited by serine β-lactamase inhibitors. Taniborbactam (B611149) is a newer inhibitor with activity against some Class B enzymes.[7][8]

• Class C: These are cephalosporinases. Avibactam is a non-β-lactam inhibitor that is effective against Class C β-lactamases.[9][10]

• Class D: These are oxacillinases. Avibactam and taniborbactam have shown activity against some Class D enzymes.[7][9]

Q4: How do I choose the right β-lactamase inhibitor for my experiment?

A4: The choice of inhibitor depends on the specific β-lactamase-producing organism you are working with. If the class of β-lactamase is known, you can select an inhibitor with known activity against that class. If the enzyme class is unknown, a broad-spectrum inhibitor or a panel of inhibitors may be necessary for initial screening.[9]

Q5: What is the significance of the Fractional Inhibitory Concentration (FIC) Index in synergy testing?

A5: The FIC index is a quantitative measure of the interaction between two antimicrobial agents, such as penicillin G and a β-lactamase inhibitor.[11] It is calculated to determine if the combination is synergistic, additive, indifferent, or antagonistic.[7][12]

• Synergy (FIC index ≤ 0.5): The combined effect is significantly greater than the sum of their individual effects.[13]

• Additive (0.5 < FIC index ≤ 1.0): The combined effect is equal to the sum of their individual effects.

• Indifference (1.0 < FIC index ≤ 4.0): The drugs do not interact.[14]

• Antagonism (FIC index > 4.0): The effect of one or both drugs is diminished in combination.[14][13]

Troubleshooting Guides

β-Lactamase Inhibitor Screening Assays (e.g., Nitrocefin (B1678963) Assay)

Issue 1: High background absorbance in the nitrocefin assay.

• Possible Cause: Spontaneous degradation of nitrocefin.

• Troubleshooting Steps:

  • Protect from Light: Nitrocefin is light-sensitive.[15] Prepare and store the nitrocefin solution in the dark and protect the assay plate from light during incubation.

  • Check Buffer pH: Ensure the pH of the assay buffer is neutral (around 7.0).[16] Extreme pH can cause nitrocefin to degrade.

  • Fresh Reagents: Prepare fresh nitrocefin solution for each experiment.[17]

  • Solvent Control: If your test compounds are dissolved in a solvent like DMSO, include a solvent control to check for any non-enzymatic hydrolysis caused by the solvent.[18]

Issue 2: No or low signal in the positive control.

• Possible Cause: Inactive β-lactamase enzyme.

• Troubleshooting Steps:

  • Proper Storage: Ensure the β-lactamase enzyme is stored at the correct temperature (usually -20°C or -80°C) and has not undergone multiple freeze-thaw cycles.[19]

  • Enzyme Concentration: Verify the concentration of the enzyme used in the assay. You may need to optimize the enzyme concentration to get a robust signal.

  • Reagent Quality: Check the expiration dates of all reagents, including the enzyme and nitrocefin.

Issue 3: Inconsistent results between replicates.

• Possible Cause: Pipetting errors or improper mixing.

• Troubleshooting Steps:

  • Pipette Calibration: Ensure all pipettes are properly calibrated.[16]

  • Thorough Mixing: Mix all solutions thoroughly before and after adding them to the assay plate.

  • Avoid Bubbles: Be careful not to introduce air bubbles into the wells, as they can interfere with absorbance readings.

Minimum Inhibitory Concentration (MIC) and Synergy Testing (Checkerboard Assay)

Issue 1: Variability in MIC results for Penicillin G and inhibitor combinations.

• Possible Cause: Inoculum density, incubation time, or experimental protocol variations.

• Troubleshooting Steps:

  • Standardize Inoculum: Prepare a bacterial inoculum with a consistent density, typically a 0.5 McFarland standard.[20]

  • Consistent Incubation: Use a consistent incubation time and temperature for all experiments.[20]

  • Edge Effects: To avoid evaporation effects in 96-well plates, do not use the outer wells for experimental data or fill them with sterile media.[16]

Issue 2: Difficulty in interpreting the checkerboard assay results.

• Possible Cause: Subjective visual assessment of growth.

• Troubleshooting Steps:

  • Use a Plate Reader: Use a microplate reader to measure the optical density (OD) at 600 nm for a more objective determination of growth inhibition.[16]

  • Growth Controls: Include clear positive (bacteria only) and negative (media only) controls for accurate comparison.[16]

  • FIC Calculation: Use the standard formula to calculate the FIC index for each well that shows no growth to determine the nature of the interaction.[21]

Issue 3: "Skipped" wells in the checkerboard assay.

• Possible Cause: Bacterial clumping or contamination.

• Troubleshooting Steps:

  • Homogenous Suspension: Ensure the bacterial inoculum is a homogenous suspension by vortexing before use.

  • Aseptic Technique: Maintain strict aseptic technique throughout the experiment to prevent contamination.

Data Presentation

Table 1: Minimum Inhibitory Concentrations (MICs) of Penicillin G in Combination with β-Lactamase Inhibitors against Various Bacterial Strains.

Bacterial Strain	Penicillin G MIC (µg/mL)	Penicillin G + Clavulanic Acid MIC (µg/mL)	Penicillin G + Sulbactam MIC (µg/mL)	Penicillin G + Tazobactam MIC (µg/mL)	Penicillin G + Avibactam MIC (µg/mL)	Penicillin G + Taniborbactam MIC (µg/mL)
Staphylococcus aureus	0.4 - 24[22]	≤0.125[8]	-	-	-	-
Escherichia coli	>32	4	-	-	-	-
Klebsiella pneumoniae	-	-	-	>16 (piperacillin-tazobactam)[23]	-	-
Pseudomonas aeruginosa	-	-	-	-	>8 (ceftazidime-avibactam)[2]	-
Enterobacterales	-	-	-	-	-	0.25 (cefepime-taniborbactam)[24]

Experimental Protocols

Protocol 1: β-Lactamase Inhibition Assay using Nitrocefin

This protocol is adapted from commercially available kits and literature sources.[13][15][19]

Materials:

• β-lactamase enzyme

• Nitrocefin solution (chromogenic substrate)

• Assay buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0)

• Test inhibitor compounds

• Positive control inhibitor (e.g., clavulanic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized β-lactamase in assay buffer to the desired concentration. Keep on ice.

  • Prepare a stock solution of nitrocefin in DMSO and then dilute it in assay buffer to the working concentration. Protect from light.

  • Prepare stock solutions of your test inhibitors and the positive control inhibitor in a suitable solvent (e.g., DMSO).

• Assay Setup:

  • In a 96-well plate, add 20 µL of your test inhibitor dilutions, positive control, or solvent control (for enzyme control) to the respective wells.

  • Add 50 µL of the β-lactamase enzyme solution to each well.

  • Incubate the plate for 10 minutes at 25°C.

• Reaction Initiation and Measurement:

  • Add 30 µL of the nitrocefin substrate solution to each well to start the reaction.

  • Immediately measure the absorbance at 490 nm in kinetic mode for 10-30 minutes, taking readings every minute.

• Data Analysis:

  • Calculate the rate of nitrocefin hydrolysis (change in absorbance per minute) for each well.

  • Determine the percent inhibition for each test compound concentration compared to the enzyme control.

  • Calculate the IC50 value for potent inhibitors.

Protocol 2: Checkerboard Synergy Assay

This protocol outlines the checkerboard method for determining the synergistic effect of Penicillin G and a β-lactamase inhibitor.[16][21][25]

Materials:

• Penicillin G

• β-lactamase inhibitor

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation:

  • Culture the bacterial strain overnight on an appropriate agar (B569324) medium.

  • Prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Plate Setup:

  • Prepare serial two-fold dilutions of Penicillin G horizontally across the columns of a 96-well plate containing CAMHB.

  • Prepare serial two-fold dilutions of the β-lactamase inhibitor vertically down the rows of the same plate.

  • The plate will now contain a grid of various concentrations of both agents, alone and in combination.

  • Include wells for growth control (bacteria only) and sterility control (broth only).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 35-37°C for 18-24 hours.

• Reading and Interpretation:

  • Determine the MIC of each drug alone and in combination by observing the lowest concentration that inhibits visible growth. This can be done visually or by measuring the OD at 600 nm.

  • Calculate the FIC for each drug in each well showing no growth:

    • FIC of Penicillin G = MIC of Penicillin G in combination / MIC of Penicillin G alone

    • FIC of Inhibitor = MIC of inhibitor in combination / MIC of inhibitor alone

  • Calculate the FIC index for each combination: FIC Index = FIC of Penicillin G + FIC of Inhibitor.

  • Interpret the results based on the FIC index values as described in the FAQ section.

Visualizations

Caption: Workflow for a checkerboard synergy assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceftazidime-Avibactam Susceptibility Breakpoints against Enterobacteriaceae and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Review of Ceftazidime-Avibactam for the Treatment of Infections Caused by Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beta-lactamase induction and cell wall metabolism in Gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clavulanic acid and penicillin treatment of Staphylococcus aureus renal infection in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Beyond the FIC index: the extended information from fractional inhibitory concentrations (FICs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cryptic susceptibility to penicillin/β-lactamase inhibitor combinations in emerging multidrug-resistant, hospital-adapted Staphylococcus epidermidis lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Fractional inhibitory concentration (FIC) index – REVIVE [revive.gardp.org]
• 12. Fractional inhibitory concentration: Significance and symbolism [wisdomlib.org]
• 13. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. arpi.unipi.it [arpi.unipi.it]
• 15. Beta-lactamase induction and cell wall metabolism in Gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. The Next-Generation β-Lactamase Inhibitor Taniborbactam Restores the Morphological Effects of Cefepime in KPC-Producing Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 22. researchgate.net [researchgate.net]
• 23. Pharmacokinetics-Pharmacodynamics of Cefepime and Piperacillin- Tazobactam against Escherichia coli and Klebsiella pneumoniae Strains Producing Extended-Spectrum β-Lactamases: Report from the ARREST Program - PMC [pmc.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Penicillin G Solubility and Stock Solution Preparation

This technical support center provides guidance for researchers, scientists, and drug development professionals on preparing high-concentration stock solutions of Penicillin G. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the stability and efficacy of your Penicillin G solutions.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Penicillin G?

A1: For preparing high-concentration stock solutions, sterile water is the most common and recommended solvent for Penicillin G sodium and potassium salts.[1][2][3] Both salts are highly soluble in water.[1][2][3] Penicillin G potassium salt is also soluble in methanol (B129727) and sparingly soluble in ethanol.[1]

Q2: What is the maximum concentration of Penicillin G that can be dissolved in water?

A2: Penicillin G sodium salt is soluble in water at concentrations up to 100 mg/mL.[2][3][4] Similarly, Penicillin G potassium salt is also highly soluble in water, with sources indicating solubility of at least 100 mg/mL.[1][5]

Q3: My Penicillin G solution appears cloudy or has precipitates. What should I do?

A3: Cloudiness or precipitation can indicate several issues. Please refer to the troubleshooting guide below for a step-by-step approach to resolving this problem.

Q4: How should I store my Penicillin G stock solution to ensure its stability?

A4: For optimal stability, sterile-filtered stock solutions should be stored at 2-8°C for up to one week.[2][3][6] For longer-term storage, aliquots should be kept at -20°C.[2][3] Solutions are generally stable at 37°C for up to 3 days.[2][3]

Q5: What is the optimal pH for Penicillin G stability in aqueous solutions?

A5: Penicillin G is most stable in a neutral pH range, ideally between pH 6.5 and 7.5.[7][8] The degradation of Penicillin G increases significantly in acidic (below pH 5.4) and alkaline (above pH 8.5) conditions.[8][9]

Troubleshooting Guide

This guide addresses common problems encountered when preparing high-concentration Penicillin G stock solutions.

Issue 1: Penicillin G powder is not dissolving completely.

Caption: Troubleshooting workflow for incomplete dissolution of Penicillin G.

Issue 2: Prepared Penicillin G stock solution is unstable (e.g., color change, loss of activity).

References

• 1. Penicillin G potassium salt | 113-98-4 [chemicalbook.com]
• 2. Penicillin G main 1650units/mg 69-57-8 [sigmaaldrich.com]
• 3. Penicillin G powder, BioReagent, cell culture mammalian 69-57-8 [sigmaaldrich.com]
• 4. Penicillin G Sodium | C16H17N2NaO4S | CID 23668834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. globalrph.com [globalrph.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. publications.ashp.org [publications.ashp.org]
• 9. Effects of pH and Metal Ions on the Hydrothermal Treatment of Penicillin: Kinetic, Pathway, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Penicillin G vs. Ampicillin: A Comparative Guide for Selecting Transformed Bacteria

For Researchers, Scientists, and Drug Development Professionals

The selection of successfully transformed bacteria is a critical step in molecular cloning. Beta-lactam antibiotics, such as penicillin G and ampicillin (B1664943), are commonly used for this purpose by selecting for bacteria that have taken up a plasmid conferring resistance, typically through the expression of a beta-lactamase enzyme. While both antibiotics share a core beta-lactam structure and a similar mechanism of action, their chemical differences lead to variations in stability, spectrum of activity, and practical application in a laboratory setting. This guide provides an objective comparison of penicillin G and ampicillin for the selection of transformed bacteria, supported by available data and established protocols.

Performance Comparison

Feature	Penicillin G	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), preventing peptidoglycan cross-linking.[1]	Inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), preventing peptidoglycan cross-linking.[1]
Spectrum of Activity	Primarily effective against Gram-positive bacteria.[1]	Broader spectrum, effective against both Gram-positive and some Gram-negative bacteria due to the presence of an amino group that aids penetration of the outer membrane.[1]
Resistance Mechanism	Hydrolysis of the beta-lactam ring by beta-lactamase (penicillinase).	Hydrolysis of the beta-lactam ring by beta-lactamase. The bla gene encoding this enzyme is a common selectable marker in plasmids.[2]
Stability in Agar (B569324) Plates (at 4°C)	Statistically significant loss of activity after 4 weeks.	Statistically significant loss of activity after 4 weeks. Culture plates are typically recommended for use within 2 weeks.[3]
Satellite Colony Formation	Less commonly reported, but theoretically possible if the resistance mechanism involves a secreted beta-lactamase.	Prone to the formation of satellite colonies.[2][4][5] This occurs when the secreted beta-lactamase from resistant colonies degrades the ampicillin in the surrounding medium, allowing non-transformed, susceptible bacteria to grow.[2][4]
Typical Working Concentration	10,000-12,000 units/ml (equivalent to approx. 6-7.2 µg/ml) for bacterial selection in cell culture applications, which can be adapted for agar plates.[6]	50-100 µg/mL for E. coli selection.[3][7]
Cost-Effectiveness	Generally considered a cost-effective antibiotic.	Also a cost-effective and widely available antibiotic for laboratory use.

Experimental Protocols

Preparation of Antibiotic Stock Solutions

Penicillin G:

• Dissolve penicillin G sodium salt in sterile deionized water to a final concentration of 10,000-12,000 units/mL.

• Filter-sterilize the solution through a 0.22 µm syringe filter.

• Aliquot into sterile tubes and store at -20°C.

Ampicillin:

• Dissolve ampicillin sodium salt in sterile deionized water to a final concentration of 50-100 mg/mL (a 1000x stock).[7]

• Filter-sterilize the solution through a 0.22 µm syringe filter.

• Aliquot into sterile tubes and store at -20°C. Frozen stock solutions are stable for several months.[3]

Preparation of Selective Agar Plates

• Prepare Luria-Bertani (LB) agar medium and autoclave.

• Cool the autoclaved medium to approximately 50-55°C in a water bath.[7]

• Add the appropriate antibiotic stock solution to the cooled agar to achieve the desired final working concentration (e.g., 100 µg/mL for ampicillin).

• Gently swirl the flask to ensure even mixing of the antibiotic.

• Pour the agar into sterile petri dishes and allow them to solidify at room temperature.

• Store the plates at 4°C, preferably in a sealed bag and protected from light.

Bacterial Transformation and Selection

A standard heat shock protocol for the transformation of chemically competent E. coli is outlined below.

• Thaw a vial of competent E. coli cells on ice.

• Add 1-5 µL of the plasmid DNA ligation mixture to the competent cells.

• Gently mix by flicking the tube and incubate on ice for 20-30 minutes.

• Heat shock the cells by placing the tube in a 42°C water bath for 45-90 seconds.

• Immediately transfer the tube back to ice for 2 minutes.

• Add 250-500 µL of sterile SOC or LB broth (without antibiotic) to the tube.

• Incubate the cells at 37°C for 30-60 minutes with gentle shaking to allow for the expression of the antibiotic resistance gene.

• Spread 50-200 µL of the cell suspension onto pre-warmed selective LB agar plates containing either penicillin G or ampicillin.

• Incubate the plates overnight at 37°C.

Visualizations

Mechanism of action for Penicillin G and Ampicillin.

General workflow for bacterial transformation and selection.

Discussion and Conclusion

The choice between penicillin G and ampicillin for selecting transformed bacteria often comes down to practical considerations and the specific requirements of the experiment. Ampicillin is widely used and protocols are well-established. However, its propensity to form satellite colonies can be a significant drawback, potentially leading to the selection of non-transformed cells in subsequent cultures.[2][4][5] This is due to the secretion of beta-lactamase, which degrades the ampicillin in the vicinity of resistant colonies.[2][4]

For routine cloning applications where satellite colonies are a concern, researchers might consider increasing the concentration of ampicillin or using a more stable beta-lactam antibiotic like carbenicillin. When using ampicillin, it is crucial to use freshly prepared plates and avoid prolonged incubation times to minimize the risk of satellite colony formation.[5]

Ultimately, both penicillin G and ampicillin can be effective for selecting transformed bacteria. The optimal choice will depend on a balance of factors including the specific bacterial strain, the potential for satellite colony formation, and cost-effectiveness. For experiments requiring high stringency and minimal risk of contamination with non-transformants, the potential for satellite colonies with ampicillin should be carefully considered.

References

• 1. saspublishers.com [saspublishers.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 4. goldbio.com [goldbio.com]
• 5. researchgate.net [researchgate.net]
• 6. interchim.fr [interchim.fr]
• 7. addgene.org [addgene.org]

Decoding Cross-Reactivity: A Comparative Guide to Anti-Penicillin G Antibody Specificity

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of anti-penicillin G antibodies is paramount for the development of specific diagnostics and therapeutics. This guide provides an objective comparison of the binding of anti-penicillin G antibodies to various β-lactam antibiotics, supported by experimental data and detailed methodologies.

The specificity of anti-penicillin G antibodies is not absolute. Due to structural similarities, these antibodies can also recognize and bind to other members of the β-lactam family of antibiotics. This cross-reactivity is primarily dictated by the similarity of the R1 side chain of the antibiotic to the benzyl (B1604629) group of penicillin G, rather than the shared β-lactam ring structure.[1][2][3] This guide delves into the quantitative aspects of this cross-reactivity, offering a clear comparison across different β-lactam antibiotics.

Quantitative Analysis of Cross-Reactivity

The cross-reactivity of an anti-penicillin G antibody can be quantified using various immunoassays, with competitive enzyme-linked immunosorbent assay (ELISA) being a common method. In this assay, the ability of different β-lactam antibiotics to inhibit the binding of the antibody to a penicillin G conjugate is measured. The results are often expressed as a percentage of cross-reactivity relative to penicillin G itself.

Below is a summary of the cross-reactivity of a commercial anti-penicillin G antibody with a range of β-lactam antibiotics, as determined by a competitive ELISA.

Antibiotic	Class	R1 Side Chain Similarity to Penicillin G	Cross-Reactivity (%)
Benzylpenicillin (Penicillin G)	Penicillin	Identical	100
Ampicillin	Penicillin	High	100
Azlocillin	Penicillin	Moderate	99
Piperacillin	Penicillin	Moderate	88
Amoxicillin	Penicillin	High	85
Penicillin V	Penicillin	High	58
Oxacillin	Penicillin	Low	40
Cloxacillin	Penicillin	Low	30
Dicloxacillin	Penicillin	Low	15
Nafcillin	Penicillin	Low	3

Data sourced from a commercial Penicillin ELISA kit manual. The cross-reactivity is determined in a buffer system and may vary in different sample matrices.

Experimental Protocols

A detailed understanding of the methodologies used to generate cross-reactivity data is crucial for interpreting the results and designing further experiments.

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol outlines the general steps for a competitive ELISA to determine the cross-reactivity of anti-penicillin G antibodies with other β-lactam antibiotics.

Materials:

• Microtiter plate pre-coated with a penicillin G-protein conjugate.

• Anti-penicillin G antibody.

• Horseradish peroxidase (HRP)-labeled secondary antibody (if the primary antibody is not labeled).

• Standard solutions of Penicillin G and competitor β-lactam antibiotics.

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Plate reader.

Procedure:

• Preparation of Standards and Samples: Prepare a series of dilutions for the Penicillin G standard and each of the competitor β-lactam antibiotics.

• Competition Step: Add a fixed concentration of the anti-penicillin G antibody and varying concentrations of either the Penicillin G standard or the competitor antibiotic to the wells of the pre-coated microtiter plate.

• Incubation: Incubate the plate to allow the antibody to bind to either the penicillin G on the plate or the free antibiotic in the solution.

• Washing: Wash the plate to remove unbound antibodies and antibiotics.

• Secondary Antibody Incubation: If using an unlabeled primary antibody, add the HRP-labeled secondary antibody and incubate.

• Washing: Wash the plate to remove the unbound secondary antibody.

• Substrate Reaction: Add the substrate solution and incubate until a color develops.

• Stopping the Reaction: Add the stop solution to quench the reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: The concentration of the competitor antibiotic that causes 50% inhibition of the antibody binding (IC50) is determined. The percent cross-reactivity is calculated using the formula: (% Cross-Reactivity) = (IC50 of Penicillin G / IC50 of Competitor Antibiotic) x 100.

Visualizing Experimental Concepts

To further clarify the principles and workflows, the following diagrams are provided.

References

• 1. β-Lactam Allergy and Cross-Reactivity: A Clinician’s Guide to Selecting an Alternative Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Penicillin Allergy, Cross Reactivity, and Antibiotic Selection in the Preoperative Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-reactivity of beta-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Efficacy of Penicillin G and Penicillin V

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of two foundational members of the penicillin family of antibiotics: penicillin G (benzylpenicillin) and penicillin V (phenoxymethylpenicillin). While both are narrow-spectrum antibiotics primarily effective against Gram-positive bacteria, their subtle structural differences influence their stability and potency. This document summarizes available quantitative data, details the experimental protocols used to generate such data, and provides visualizations to clarify experimental workflows.

Comparative In Vitro Efficacy Data

Direct comparative studies detailing the in vitro efficacy of penicillin G and penicillin V against a wide array of bacterial strains are limited in recent literature. However, by compiling data from various sources, a general understanding of their relative potencies can be achieved. It is widely accepted that both are highly active against susceptible strains of Streptococcus pyogenes.[1] For many other bacteria, including Staphylococcus aureus, resistance mediated by β-lactamase production is a significant factor affecting efficacy.[1] Penicillin G is generally considered to have higher activity against susceptible infections, while penicillin V is less active.[2]

The following table summarizes available Minimum Inhibitory Concentration (MIC) data for penicillin G and penicillin V against various bacterial species. It is important to note that MIC values can vary significantly depending on the bacterial strain and the testing methodology employed.

Bacterial Species	Penicillin G MIC (µg/mL)	Penicillin V MIC (µg/mL)	Notes
Streptococcus pyogenes	MIC range: 0.0008 - 0.032; MIC90: 0.016[3]	Generally considered highly active, specific comparative MICs not found in reviewed literature.[1]	Both are considered highly effective against susceptible strains.
Staphylococcus aureus	0.4 - >256 (depending on β-lactamase production)[1][4]	Data not available for direct comparison in reviewed literature.	Efficacy is highly dependent on whether the strain produces penicillinase.
Neisseria meningitidis	Reduced susceptibility in some isolates.	One isolate with reduced susceptibility to Penicillin G was also resistant to Penicillin V.	Data is limited to a small number of resistant isolates.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of in vitro efficacy.

Minimum Inhibitory Concentration (MIC) Test: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[5]

1. Preparation of Materials:

• Antimicrobial Agent: Prepare a stock solution of penicillin G or penicillin V. A series of twofold dilutions are then prepared in a liquid growth medium, typically cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: From a fresh 18-24 hour culture plate, select several morphologically similar bacterial colonies. Suspend these colonies in a sterile broth or saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[1] This suspension is then diluted in CAMHB to a final concentration of about 5 x 10⁵ CFU/mL.[1]

• Microtiter Plate: Use a sterile 96-well microtiter plate.

2. Procedure:

• Dispense the prepared dilutions of the antimicrobial agent into the wells of the microtiter plate. A typical range for penicillin testing might be 0.008 to 16 µg/mL.[1]

• Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).[1]

• Inoculate each well (except the sterility control) with the standardized bacterial suspension.

• Incubate the plate at an appropriate temperature and duration (e.g., 35°C for 16-20 hours for many bacteria).

3. Interpretation of Results:

• Following incubation, the MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Zone of Inhibition Test: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion test is a qualitative or semi-quantitative method used to determine the susceptibility of bacteria to antibiotics.

1. Preparation of Materials:

• Agar (B569324) Plates: Use Mueller-Hinton agar plates.

• Inoculum: Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard, as described for the MIC test.

• Antibiotic Disks: Commercially available paper disks impregnated with a standard concentration of penicillin G or penicillin V.

2. Procedure:

• Dip a sterile cotton swab into the standardized bacterial suspension and remove excess fluid by pressing it against the inside of the tube.

• Streak the swab evenly across the entire surface of the Mueller-Hinton agar plate in three different directions to ensure uniform growth.

• Allow the plate to dry for a few minutes.

• Using sterile forceps, place the antibiotic disks onto the surface of the agar.

• Incubate the plate under appropriate conditions (e.g., 35°C for 16-24 hours).

3. Interpretation of Results:

• After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.

• The size of the zone is compared to standardized charts to determine if the bacterium is susceptible, intermediate, or resistant to the antibiotic. A larger zone of inhibition generally indicates greater susceptibility.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in determining the in vitro efficacy of antibiotics using the broth microdilution and disk diffusion methods.

Caption: Workflow for in vitro antibiotic susceptibility testing.

Conclusion

Both penicillin G and penicillin V remain important antibiotics, particularly for infections caused by susceptible Gram-positive organisms. Penicillin G generally exhibits greater in vitro activity, though its acid lability restricts it to parenteral administration. Penicillin V, being more acid-stable, is suitable for oral administration but may be less potent. The choice between these two agents in a clinical or research setting will depend on the target organism's susceptibility, the required route of administration, and the desired therapeutic concentration. The provided experimental protocols offer standardized methods for determining their in vitro efficacy, which is crucial for ongoing surveillance of antimicrobial resistance and for the development of new therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. differencebetween.com [differencebetween.com]
• 3. publications.aap.org [publications.aap.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of a New Analytical Method for Penicillin G Detection: HPLC vs. GC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method for the detection of Penicillin G against established High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods. The validation data and experimental protocols are presented to offer an objective evaluation of the performance of each technique, aiding researchers in selecting the most suitable method for their specific analytical needs.

Performance Comparison of Analytical Methods

The selection of an analytical method for the quantification of Penicillin G is critical for ensuring the safety and efficacy of pharmaceutical products. The following tables summarize the key performance characteristics of a conventional HPLC-UV method, a widely used LC-MS/MS method, and a recently developed GC-MS/MS method.

Table 1: Comparison of Validation Parameters for Penicillin G Detection

Parameter	HPLC-UV Method	LC-MS/MS Method	New GC-MS/MS Method
Linearity (Range)	5 - 100 µg/mL	0.1 - 10 ng/g	LOQ - 200.0 µg/kg
Correlation Coefficient (r²)	≥ 0.995	≥ 0.99	≥ 0.9994[1][2]
Accuracy (Recovery)	88 - 105%[3]	90 - 100%[4]	80.31 - 94.50%[1][2][5]
Precision (RSD)	< 5%	< 15%	Intra-day: 2.13 - 4.82% Inter-day: 2.74 - 6.13%[1][2][5]
Limit of Detection (LOD)	5 µg/kg (ppb)[3]	0.1 ng/g[4]	1.70 - 3.20 µg/kg[1][2][5]
Limit of Quantification (LOQ)	5 ng/g[3]	Not explicitly stated	6.10 - 8.50 µg/kg[1][2][5]

Table 2: Comparison of Instrumental and Sample Processing Parameters

Parameter	HPLC-UV Method	LC-MS/MS Method	New GC-MS/MS Method
Instrumentation	HPLC with UV Detector	LC with Triple Quadrupole MS	GC with Triple Quadrupole MS
Sample Preparation	Liquid-liquid extraction, Solid-phase extraction (SPE)	Liquid-liquid extraction, SPE	Accelerated solvent extraction (ASE), SPE[1][2][5]
Derivatization	Required (pre-column)[3]	Not required	Required (pre-column with TMSD)[1][2][5]
Analysis Time	~20-30 minutes	~10-20 minutes	~15-25 minutes
Selectivity	Moderate	High	Very High
Matrix Effects	Significant	Moderate to low	Low

Experimental Protocols

Detailed methodologies for the compared analytical techniques are provided below.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a well-established technique for the quantification of Penicillin G in various matrices.

• Sample Preparation:

  • Homogenize the sample (e.g., tissue) with a suitable extraction solvent (e.g., acetonitrile (B52724)/water).

  • Perform a liquid-liquid extraction to separate the analyte from the matrix.

  • Further purify the extract using Solid-Phase Extraction (SPE) with a C18 cartridge.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• Derivatization:

  • Add a derivatizing agent (e.g., 1,2,4-triazole/mercuric chloride solution) to the reconstituted sample.[3]

  • Incubate the mixture to allow for the completion of the derivatization reaction.[3]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of an acidic buffer (e.g., 0.01 M phosphoric acid) and an organic solvent (e.g., acetonitrile).[3]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a specific wavelength (e.g., 325 nm after derivatization).[3]

  • Injection Volume: 20 µL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher selectivity and sensitivity compared to HPLC-UV and is widely used for residue analysis.

• Sample Preparation:

  • Homogenize the sample in a buffered solution.

  • Extract Penicillin G using an organic solvent like acetonitrile.

  • Clean up the extract using Solid-Phase Extraction (SPE) with a suitable sorbent (e.g., Oasis HLB).[4]

  • Evaporate the eluate and reconstitute the residue in the initial mobile phase.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.7 µm).[4]

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[4]

  • Flow Rate: 0.2 mL/min.[4]

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

  • Scan Type: Multiple Reaction Monitoring (MRM).[4]

  • Specific precursor and product ion transitions for Penicillin G are monitored for quantification and confirmation.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) - A Novel Approach

This new method provides an alternative for the sensitive and selective determination of Penicillin G, particularly in complex matrices like poultry eggs.[1][2][5]

• Sample Preparation:

  • Homogenize the sample.

  • Perform Accelerated Solvent Extraction (ASE) for efficient extraction.[1][2][5]

  • Clean up the extract using Solid-Phase Extraction (SPE) with HLB cartridges.[1][2][5]

• Derivatization:

  • Evaporate the purified extract to dryness.

  • Add a derivatizing agent, trimethylsilyl (B98337) diazomethane (B1218177) (TMSD), to the residue to make Penicillin G volatile.[1][2][5]

  • Incubate to ensure complete derivatization.

• Chromatographic Conditions:

  • Column: TG-1MS capillary column (30.0 m × 0.25 mm i.d., 0.25 μm).[1][2]

  • Carrier Gas: Helium.

  • Temperature Program: A programmed temperature ramp to ensure separation of the derivatized analyte.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI).[1][2]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Specific precursor and product ion transitions for the derivatized Penicillin G are monitored.

Visualizing the Methodologies and Mechanisms

To better illustrate the processes and concepts discussed, the following diagrams are provided.

General experimental workflow for the analysis of Penicillin G.

Mechanism of action of Penicillin G in inhibiting bacterial cell wall synthesis.

Conclusion

The validation data presented in this guide demonstrates that while traditional HPLC-UV and LC-MS/MS methods are robust and reliable for the detection of Penicillin G, the novel GC-MS/MS method offers a highly sensitive and selective alternative. The choice of method will ultimately depend on the specific requirements of the analysis, including the matrix complexity, required sensitivity, and available instrumentation. The detailed experimental protocols and visual diagrams provided herein serve as a valuable resource for researchers and professionals in the field of analytical chemistry and drug development, facilitating informed decisions in method selection and implementation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]
• 5. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synergistic Effects of Penicillin G with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic interactions between Penicillin G and other classes of antibiotics. By combining antibiotics, clinicians can often achieve greater efficacy, combat resistance, and reduce dosages, minimizing potential toxicity. This document outlines the experimental data supporting these synergies, details the methodologies used to obtain these findings, and visualizes the underlying mechanisms and workflows.

Overview of Key Synergistic Combinations

Penicillin G, a cornerstone of antibiotic therapy, exhibits significant synergistic effects when paired with specific classes of antimicrobial agents. The two most prominent and clinically relevant combinations are with aminoglycosides and β-lactamase inhibitors.

• Penicillin G + Aminoglycosides (e.g., Gentamicin (B1671437), Tobramycin): This is a classic example of antibiotic synergy. Penicillin G, a β-lactam antibiotic, inhibits the synthesis of the bacterial cell wall. This disruption increases the permeability of the cell wall, facilitating the entry of aminoglycosides, which in turn inhibit protein synthesis by binding to the bacterial ribosome. This one-two punch leads to a more potent bactericidal effect than either agent alone could achieve.[1][2][3][4][5][6][7][8]

• Penicillin G + β-Lactamase Inhibitors (e.g., Clavulanic Acid): Many bacteria have developed resistance to penicillin by producing β-lactamase enzymes, which inactivate the antibiotic by breaking down its core β-lactam ring.[9] β-lactamase inhibitors are compounds that have a high affinity for and irreversibly bind to these bacterial enzymes, effectively neutralizing them.[9][10] When co-administered with Penicillin G, they protect the antibiotic from degradation, restoring its efficacy against resistant strains.[9][10][11]

Quantitative Data on Synergistic Effects

The synergy between antibiotics is quantified using methods such as the checkerboard assay, which yields a Fractional Inhibitory Concentration Index (FICI), and the time-kill assay, which measures the rate of bacterial killing over time. A FICI of ≤ 0.5 is generally interpreted as synergy. For time-kill assays, synergy is typically defined as a ≥ 2-log10 decrease in bacterial count (CFU/mL) by the combination compared to the most active single agent.

Penicillin G + Gentamicin Synergy Data

The combination of Penicillin G and Gentamicin has shown significant synergy against a variety of bacterial strains, particularly Gram-positive organisms like Staphylococcus aureus and Enterococcus species.

Table 1: Checkerboard Assay Results for Penicillin G and Gentamicin against Methicillin-Resistant Staphylococcus aureus (MRSA)

MRSA Isolate	Penicillin G MIC (µg/mL)	Gentamicin MIC (µg/mL)	FICI (Synergy)
S15	10	2	0.375
S31	20	4	0.313
S41	5	1	0.5
S42	40	8	0.625 (Additive)
S44	20	2	0.375
S46	10	4	0.5
S48	20	2	0.375
S50	40	8	0.313
S55	20	4	0.375
S57	10	1	0.5

Data adapted from a study on clinical MRSA isolates. A FICI of ≤ 0.5 indicates synergy, while a FICI between >0.5 and 4.0 suggests an additive or indifferent effect.

Table 2: Time-Kill Assay Results for Penicillin G and Gentamicin against Group G Streptococci

Antibiotic Combination	Number of Strains Tested	Synergy Frequency (%)
Penicillin G + Gentamicin	20	80%

Data indicates that for 80% of the 20 strains tested, the combination of Penicillin G and Gentamicin resulted in at least a 100-fold (2-log10) greater reduction in bacterial count compared to the most effective of the two drugs used alone.[1]

Penicillin G + β-Lactamase Inhibitor Synergy Data

The synergy between Penicillin G and β-lactamase inhibitors like clavulanic acid is most evident against bacteria that produce β-lactamase enzymes.

Table 3: In Vitro Synergy of Penicillin G in Combination with Clavulanic Acid

Bacterial Species	Resistance Mechanism	Effect of Combination
Yersinia enterocolitica	β-lactamase production	Synergistic activity demonstrated, potentiating the effect of Penicillin G.[11]
Escherichia coli (ESBL-producing)	Extended-Spectrum β-Lactamase	Combination with clavulanic acid restores susceptibility to the β-lactam antibiotic.
Haemophilus influenzae (β-lactamase positive)	β-lactamase production	The combination is significantly more effective than Penicillin G alone.

Note: Quantitative FICI data for Penicillin G and clavulanic acid combinations are often strain-specific and presented in broader studies on β-lactam/β-lactamase inhibitor combinations.[10][12]

Experimental Protocols

Checkerboard Assay Protocol

The checkerboard assay is a microdilution method used to determine the FICI and assess for synergy.

• Preparation of Antibiotic Solutions: Prepare stock solutions of Penicillin G and the second antibiotic (e.g., Gentamicin) at a concentration significantly higher than their expected Minimum Inhibitory Concentration (MIC).

• Plate Setup: In a 96-well microtiter plate, add a growth medium (e.g., Mueller-Hinton broth) to all wells. Create a two-dimensional serial dilution of the antibiotics. Typically, Penicillin G is serially diluted along the y-axis (rows), and the second antibiotic is serially diluted along the x-axis (columns).

• Bacterial Inoculum: Prepare a standardized bacterial suspension (e.g., to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to the final desired inoculum concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add the final bacterial inoculum to each well of the microtiter plate. Include wells with no antibiotics as a positive growth control and uninoculated wells as a negative control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC of each antibiotic alone is the lowest concentration that inhibits visible growth. The MIC of the combination is the concentration in the well with no growth.

• FICI Calculation: The FICI is calculated using the following formula:

  FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4

  • Antagonism: FICI > 4

Time-Kill Assay Protocol

The time-kill assay provides dynamic information about the bactericidal or bacteriostatic effects of antibiotic combinations over time.

• Preparation: Prepare tubes with a growth medium containing the antibiotics at desired concentrations (e.g., at their MIC, or fractions of the MIC). Include tubes with each antibiotic alone and a tube with the combination of antibiotics. A no-antibiotic tube serves as a growth control.

• Inoculation: Inoculate each tube with a standardized bacterial suspension to achieve a starting concentration of approximately 5 x 10^5 CFU/mL.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), draw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of the collected aliquots and plate them on agar (B569324) plates. Incubate the plates for 18-24 hours.

• Data Analysis: Count the number of colonies on the plates to determine the CFU/mL at each time point. Plot the log10 CFU/mL versus time for each condition.

  • Synergy is defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point (usually 24 hours).

  • A bactericidal effect is defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Visualizing Mechanisms and Workflows

Mechanism of Action & Synergy Pathways

The synergistic relationship between Penicillin G and its common partners can be visualized as follows:

Caption: Mechanisms of synergistic action for Penicillin G combinations.

Experimental Workflows

The logical flow of assessing antibiotic synergy typically involves initial screening followed by a more detailed dynamic analysis.

Caption: Standard experimental workflows for assessing antibiotic synergy.

References

• 1. Synergy between penicillin and gentamicin against enterococci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synergism of the Combination of Traditional Antibiotics and Novel Phenolic Compounds against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergism with aminoglycosides of penicillin, ampicillin and vancomycin against non-enterococcal group-D streptococci and viridans streptococci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-level penicillin resistance and penicillin-gentamicin synergy in Enterococcus faecium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced activity of the combination of penicillin G and gentamicin against penicillin-resistant viridans group streptococci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bactericidal Activity of Gentamicin against Enterococcus faecalis In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Penicillin-aminoglycoside synergy in experimental Streptococcus viridans endocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Penicillin-Tobramycin Synergism Against Enterococci: a Comparison with Penicillin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Penicillin - Wikipedia [en.wikipedia.org]
• 10. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synergistic effects of dicloxacillin or clavulanic acid in combination with penicillin G or cephalothin against Yersinia enterocolitica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. β-lactam/β-lactamase inhibitor combinations: an update - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Penicillin G

For researchers, scientists, and drug development professionals, the responsible handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Penicillin G, a widely used beta-lactam antibiotic, is classified as a hazardous waste due to its potential to cause allergic reactions upon skin contact and respiratory sensitization if inhaled.[1] Improper disposal can lead to environmental contamination and contribute to the rise of antibiotic-resistant bacteria.[2][3][4]

This guide provides essential, step-by-step procedures for the safe disposal of Penicillin G, ensuring compliance with safety protocols and regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended PPE:

• Gloves: Prevents skin contact and potential allergic reactions.[1]

• Eye Protection: Safety glasses or goggles to protect from dust or splashes.[1]

• Respiratory Protection: A dust mask or respirator is crucial to avoid inhaling the powder.[1]

• Lab Coat: Protects clothing from contamination.

In case of accidental exposure, immediately wash affected skin with soap and water, rinse eyes with water for at least 15 minutes, or move to fresh air for inhalation exposure, and seek medical attention as needed.[1]

Step 1: Waste Segregation and Storage

Proper segregation is the critical first step in the safe disposal of Penicillin G waste. All waste streams must be clearly labeled.

• Solid Waste: Includes unused or expired powder, and contaminated materials like weigh boats and filter papers. This waste should be collected in a designated, sealed, and clearly labeled hazardous waste container.[1]

• Liquid Waste: Aqueous solutions containing Penicillin G must not be poured down the drain.[1] They should be collected in a separate, sealed, and labeled hazardous waste container.[1]

• Contaminated Sharps: Needles, razor blades, or other sharps contaminated with Penicillin G must be placed in a designated sharps container for hazardous materials.[1]

• Contaminated PPE: Used gloves, masks, and lab coats should be treated as hazardous waste and disposed of accordingly.[1]

Step 2: Selecting a Disposal Method

The primary and most recommended method for the final disposal of all Penicillin G waste is through a licensed and approved hazardous waste disposal company.[1] These companies are equipped to manage and treat chemical waste in compliance with local, regional, and national regulations, such as those set by the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA).[1][5][6]

For certain waste streams, particularly liquid waste, on-site inactivation may be an alternative, but it must be performed under strict, validated protocols with approval from the institution's Environmental Health and Safety (EHS) department.[1]

On-Site Inactivation: A Controlled Alternative

The goal of inactivation is to break the beta-lactam ring, which is responsible for the antibiotic's biological activity.[1]

This method uses a sodium hydroxide (B78521) solution to rapidly hydrolyze and inactivate the beta-lactam ring in Penicillin G residues.[7][8]

Methodology:

• Preparation: Work in a certified chemical fume hood while wearing appropriate PPE.

• Reagent: Prepare a 1 M sodium hydroxide (NaOH) solution.

• Procedure: To the aqueous Penicillin G waste, add an equal volume of the 1 M NaOH solution.[7]

• Reaction: Stir the mixture at ambient temperature. The hydrolysis of the beta-lactam ring is a rapid process under these alkaline conditions.[7][9]

• Verification (Crucial): Before final disposal, the complete inactivation of the antibiotic must be verified. This can be accomplished using analytical techniques such as High-Performance Liquid Chromatography (HPLC) to confirm the absence of the active Penicillin G molecule.[1]

• Final Disposal: Once inactivation is confirmed, the resulting degradation products must be assessed for hazardous characteristics. The final disposal of the inactivated solution must be in accordance with local regulations and institutional EHS approval.[1]

Note: This chemical inactivation method should only be performed by trained personnel in a controlled laboratory setting and in accordance with a validated protocol approved by your institution's EHS department.[1]

Summary of Disposal Procedures

The appropriate disposal method depends on the form of the Penicillin G waste. The following table summarizes the recommended procedures.

Waste Type	Description	Recommended Disposal Procedure
Solid Waste	Unused/expired powder, contaminated lab materials (e.g., weigh boats, gloves).	Collect in a sealed, labeled hazardous waste container for pickup by a licensed disposal company.[1]
Liquid Waste (Stock Solutions)	High-concentration stock solutions of Penicillin G.	Considered hazardous chemical waste. Collect in a sealed, labeled container for disposal via a licensed company. Do not attempt on-site inactivation for high concentrations without a specific, validated protocol.[3]
Liquid Waste (Dilute Solutions)	Dilute aqueous solutions of Penicillin G (e.g., from experiments).	Collect for licensed disposal. Alternatively, perform on-site chemical inactivation following an EHS-approved and validated protocol, then dispose of the verified inactive solution as per institutional guidelines.[1][7] Never dispose of down the drain.[1]
Used Culture Media	Media containing Penicillin G as a selective agent.	While autoclaving can destroy Penicillin in media, it should be considered chemical waste. Always follow institutional guidelines, which may require collection for chemical waste disposal.[3]
Contaminated Sharps	Needles, scalpels, or glass contaminated with Penicillin G.	Place immediately into a designated, puncture-proof hazardous sharps container for pickup by a licensed disposal company.[1]

Penicillin G Disposal Workflow

The following diagram illustrates the logical workflow and decision-making process for the proper disposal of Penicillin G waste in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Rapid Environmental Impact Assessment of Penicillin G in a Veterinary Product Using an Original Software Method and Monitoring by SPE-Online-UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. mdpi.com [mdpi.com]
• 5. sdmedwaste.com [sdmedwaste.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safeguarding Researchers: Personal Protective Equipment Protocols for Handling Penicillin G

For Immediate Implementation: This document provides critical safety and logistical guidance for all laboratory personnel handling Penicillin G. Adherence to these protocols is mandatory to ensure personal safety and prevent contamination.

Penicillin G, a potent antibiotic, is also a sensitizer (B1316253) that can cause severe allergic reactions upon inhalation or skin contact.[1] All researchers, scientists, and drug development professionals must handle this compound with the utmost care, utilizing appropriate personal protective equipment (PPE) and following strict operational and disposal procedures.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Penicillin G. The following table summarizes the required equipment, specifications, and recommended practices.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Gloves	Material: Nitrile, polychloroprene, or butyl rubber gloves are recommended.[2] Nitrile gloves are a common and effective choice for incidental contact.[3][4] Thickness: While specific thickness isn't mandated, thicker gloves generally offer greater chemical resistance.[5] For prolonged or repeated contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is advised. For brief contact, a protection class of 3 or higher (>60 minutes) is recommended.[2] Practice: Double gloving is recommended to reduce contamination risk.[2] Gloves should be inspected for any signs of degradation or punctures before use.[2] Contaminated gloves must be replaced immediately.[2] Never wash or reuse disposable gloves.[3]
Eye Protection	Safety Glasses/Goggles	Type: Chemical splash goggles are required.[1][6] Standard eyeglasses are not a substitute for proper eye protection.[7] Standards: Ensure eyewear conforms to OSHA 29 CFR 1910.133 or European Standard EN166.[8]
Respiratory Protection	Respirator	Type: When handling Penicillin G powder or in situations where dust may be generated, a respirator is necessary.[1] Filter: A NIOSH-approved respirator with at least an N95, P2, or equivalent particulate filter is recommended.[9][10] Usage: A respirator should be used if a chemical fume hood is unavailable or if exposure limits are exceeded.[8] Note that no specific occupational exposure limit has been established for Penicillin G.[8][11]
Body Protection	Lab Coat/Gown	Material: A disposable, low-permeability fabric lab coat or gown with a solid front, long sleeves, and tight-fitting cuffs is required.[12] Usage: Lab coats should be fully buttoned.[2] They should not be worn outside of the laboratory to prevent the spread of contamination.[7]
Foot Protection	Shoe Covers	Type: Disposable shoe covers may be necessary, particularly in areas with a high risk of contamination.[2][13]

Procedural Guidance: Donning and Doffing PPE

Correctly putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-contamination.

Donning Procedure:

• Lab Coat/Gown: Put on the lab coat or gown, ensuring it is fully fastened.[7][14]

• Respirator: If required, put on the respirator, ensuring a proper fit.[7][14]

• Eye Protection: Put on safety goggles or a face shield.[7][14]

• Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of the lab coat. If double-gloving, don the second pair over the first.[7]

Doffing Procedure:

• Gloves (Outer Pair): If double-gloved, remove the outer pair.

• Gown and Gloves: Remove the gown and gloves together. Peel the gown away from your body, rolling it inside-out. As you pull your hands out of the sleeves, peel the gloves off at the same time, so they end up inside the rolled-up gown.[15]

• Hand Hygiene: Perform hand hygiene.[15]

• Eye Protection: Remove eye protection from the back to the front.[7][15]

• Respirator: Remove the respirator without touching the front.[15]

• Hand Hygiene: Perform hand hygiene again immediately after all PPE has been removed.[7]

Disposal Plan for Penicillin G Waste

All materials contaminated with Penicillin G are considered hazardous chemical waste and must be disposed of accordingly.

Waste Segregation and Collection:

• Solid Waste: Unused Penicillin G powder, contaminated weigh boats, and other solid materials should be collected in a designated, clearly labeled, and sealed hazardous waste container.[1]

• Liquid Waste: Aqueous solutions of Penicillin G should not be poured down the drain.[1] They must be collected in a separate, sealed, and clearly labeled hazardous waste container.[1]

• Sharps: Any contaminated sharps, such as needles, must be placed in a designated sharps container for hazardous materials.[1]

• Used PPE: All used PPE, including gloves, lab coats, and respirators, is considered contaminated and must be disposed of as hazardous waste.[1]

Disposal Methods:

• Licensed Hazardous Waste Disposal: The primary and recommended method for the disposal of Penicillin G waste is through a licensed and approved hazardous waste disposal company.[1]

• Inactivation (On-site): For laboratories generating large quantities of Penicillin G waste, on-site inactivation may be an option, but it must be validated and approved by the institution's Environmental Health and Safety (EHS) department.[1] Potential inactivation methods include:

  • Alkaline Hydrolysis: Raising the pH of an aqueous waste solution can break the beta-lactam ring of the penicillin molecule.[1]

  • Enzymatic Inactivation: Using a commercial beta-lactamase enzyme to degrade the antibiotic.[1]

It is imperative to consult and adhere to your institution's specific guidelines for hazardous waste disposal.[16]

Visual Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process and workflow for the safe handling of Penicillin G.

Caption: Workflow for PPE selection and use when handling Penicillin G.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 4. How to choose gloves to protect your skin from chemicals - ChemNorth [chemnorth.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. cvear.com [cvear.com]
• 7. Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment | SA Health [sahealth.sa.gov.au]
• 8. fishersci.com [fishersci.com]
• 9. carlroth.com [carlroth.com]
• 10. restoredcdc.org [restoredcdc.org]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. hazwoper-osha.com [hazwoper-osha.com]
• 13. healthcare.contecinc.com [healthcare.contecinc.com]
• 14. ibc.utah.edu [ibc.utah.edu]
• 15. aaha.org [aaha.org]
• 16. bitesizebio.com [bitesizebio.com]